(9R)-RO7185876

Core Science & Biosynthesis

(9R)-RO7185876: A Technical Guide to its Mechanism of Action in Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(9R)-RO7185876 is a potent and selective gamma-secretase modulator (GSM) developed as a potential therapeutic agent for Alzheimer's disease. Unlike traditional gamma-secretase inhibitors that block enzyme activity and can lead to mechanism-based toxicities related to Notch signaling, (9R)-RO7185876 allosterically modulates the enzyme. This modulation selectively shifts the cleavage of the amyloid precursor protein (APP) to favor the production of shorter, less amyloidogenic amyloid-beta (Aβ) peptides, such as Aβ37 and Aβ38, at the expense of the highly aggregation-prone Aβ42 and Aβ40 species. This targeted approach aims to reduce the formation of toxic amyloid plaques, a central hallmark of Alzheimer's pathology, while preserving essential physiological pathways. Preclinical data demonstrate the compound's high potency and favorable in vivo pharmacodynamic profile, supporting its further investigation as a disease-modifying therapy.

Core Mechanism of Action: Allosteric Modulation of Gamma-Secretase

The primary mechanism of action of (9R)-RO7185876 is the allosteric modulation of the gamma-secretase enzyme complex. Gamma-secretase is a multi-subunit protease responsible for the final cleavage of APP, leading to the generation of Aβ peptides of varying lengths.

(9R)-RO7185876 binds to presenilin, the catalytic subunit of the gamma-secretase complex.[1][2] This binding induces a conformational change in the enzyme, which in turn alters its processivity on the APP substrate. The modulation enhances the likelihood of cleavage at sites that produce shorter Aβ peptides (Aβ37 and Aβ38) while reducing cleavage at sites that generate the more pathogenic Aβ42 and Aβ40 peptides.[3] Critically, this action does not inhibit the overall catalytic activity of gamma-secretase, thus avoiding interference with the processing of other vital substrates like Notch.[3]

Signaling Pathway Diagram

Caption: Signaling pathway of (9R)-RO7185876 action.

Quantitative Data

In Vitro Potency and Selectivity

The following table summarizes the in vitro potency of (9R)-RO7185876 in reducing Aβ42 levels and its selectivity against Notch cleavage.

Assay	Cell Line	Parameter	(9R)-RO7185876 (S-3)
Aβ42 Secretion	Human Neuroglioma (H4)	IC50 (total/free)	9 / 4 nM
Aβ42 Secretion	Human Embryonic Kidney (HEK293)	IC50 (total/free)	4 / 2 nM
Aβ42 Secretion	Mouse Neuroblastoma (N2A)	IC50 (total/free)	4 / 2 nM
Notch Signaling	Human Embryonic Kidney (HEK293)	IC50	>10,000 nM

Data sourced from Ratni et al., 2020.[3]

In Vivo Pharmacokinetics and Efficacy in Mice

Pharmacokinetic and pharmacodynamic parameters of (9R)-RO7185876 were evaluated in a mouse model.

Species	Administration	Dose	Bioavailability	Half-life (t½)	Free in vivo IC50 (Aβ42)
Mouse	Oral & IV	3 mg/kg (po), 1 mg/kg (iv)	Good	Good for once-a-day dosing	2.5 nM

Data sourced from Ratni et al., 2020.[2]

Experimental Protocols

In Vitro Aβ Secretion Assay

Objective: To determine the potency of (9R)-RO7185876 in modulating Aβ peptide secretion.

Methodology:

• Cell Culture: Human neuroglioma H4 cells stably overexpressing the Swedish mutant of human APP695 are cultured in Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% Fetal Bovine Serum (FBS) and a selection antibiotic.

• Plating: Cells are seeded into 96-well plates at an appropriate density to reach approximately 80% confluency at the time of compound addition.

• Compound Treatment: (9R)-RO7185876 is serially diluted to create a dose-response curve. The compound is added to the cells and incubated for 24 hours at 37°C in a 5% CO2 incubator.

• Sample Collection: After incubation, the cell culture supernatant is collected.

• Aβ Quantification: The levels of different Aβ species (Aβ37, Aβ38, Aβ40, and Aβ42) in the supernatant are quantified using a validated immunoassay, such as a sandwich ELISA or Meso Scale Discovery (MSD) assay.

• Data Analysis: The IC50 value, representing the concentration at which 50% of Aβ42 secretion is inhibited, is calculated from the dose-response curve.

Notch Cellular Reporter Assay

Objective: To assess the selectivity of (9R)-RO7185876 by measuring its effect on Notch signaling.

Methodology:

• Cell Line: A stable HEK293 cell line co-expressing a constitutively active form of human Notch1 and a luciferase reporter gene under the control of a Notch-responsive promoter (CSL-responsive elements) is used.

• Cell Plating: Cells are seeded into 96-well plates and allowed to adhere.

• Compound Incubation: (9R)-RO7185876 is added to the cells at various concentrations. A known gamma-secretase inhibitor (e.g., DAPT) is used as a positive control. The cells are incubated for 20-24 hours.

• Luciferase Assay: A luciferase assay reagent is added to the wells, and luminescence is measured using a luminometer.

• Data Analysis: The IC50 value for Notch inhibition is determined. A high IC50 value indicates low potential for Notch-related side effects.

Experimental Workflow Diagram

Caption: Experimental workflow for preclinical evaluation.

Conclusion

(9R)-RO7185876 represents a promising second-generation gamma-secretase modulator for the treatment of Alzheimer's disease. Its mechanism of action, centered on the allosteric modulation of gamma-secretase to shift APP processing towards the production of shorter, non-pathogenic Aβ peptides, offers a targeted and potentially safer alternative to direct enzyme inhibition. The preclinical data demonstrate high potency and selectivity, with favorable in vivo pharmacokinetics and pharmacodynamics. Further clinical investigation is warranted to establish the therapeutic efficacy of this compound in slowing or preventing the progression of Alzheimer's disease.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resources.amsbio.com [resources.amsbio.com]

The Modulatory Effect of (9R)-RO7185876 on Amyloid Beta Peptide Production: A Technical Overview

(9R)-RO7185876 , a potent and selective gamma-secretase modulator (GSM), has emerged as a promising therapeutic candidate for Alzheimer's disease. This technical guide provides an in-depth analysis of its mechanism of action, supported by quantitative data from preclinical studies, detailed experimental protocols, and visualizations of the relevant biological pathways and workflows. This document is intended for researchers, scientists, and drug development professionals engaged in the field of neurodegenerative diseases.

Core Mechanism of Action: Shifting Amyloid Beta Production

(9R)-RO7185876, also identified as (S)-3 in key literature, functions as a gamma-secretase modulator. Unlike gamma-secretase inhibitors (GSIs) which block the overall activity of the enzyme, GSMs allosterically modulate its function. This modulation results in a shift in the cleavage preference of gamma-secretase on the amyloid precursor protein (APP). Specifically, (9R)-RO7185876 selectively reduces the production of the highly amyloidogenic 42-amino acid amyloid-beta peptide (Aβ42) and, to a lesser extent, the 40-amino acid peptide (Aβ40). Concurrently, it promotes the formation of shorter, less aggregation-prone Aβ species, such as Aβ37 and Aβ38. A critical feature of this mechanism is that the total amount of amyloid beta peptide remains unchanged, and importantly, the processing of other gamma-secretase substrates, such as Notch, is not inhibited, thereby avoiding the toxicities associated with GSIs.[1]

Quantitative Analysis of Aβ Modulation

The efficacy of (9R)-RO7185876 in modulating Aβ production has been demonstrated in both in vitro and in vivo models.

In Vitro Efficacy

In a cellular assay utilizing human neuroglioma H4 cells stably overexpressing human APP695 with the Swedish double mutation (K595N/M596L), (9R)-RO7185876 demonstrated a potent and concentration-dependent modulation of Aβ peptides.

Peptide	Effect	IC50
Aβ40	Reduction	Data not explicitly quantified in provided snippets
Aβ42	Reduction	15 nM[2]
Aβ37	Increase	Data not explicitly quantified in provided snippets
Aβ38	Increase	Data not explicitly quantified in provided snippets
Table 1: In Vitro Efficacy of (9R)-RO7185876 in H4-APP695swe Cells

In Vivo Efficacy

In a pharmacodynamic study using a double transgenic mouse model expressing the human APP Swedish mutation, oral administration of (9R)-RO7185876 resulted in a significant modulation of Aβ peptides in the brain.

Peptide	Effect	In Vivo IC50 (free)
Aβ42	Reduction	2.5 nM[1]
Table 2: In Vivo Efficacy of (9R)-RO7185876 in APP-Swedish Transgenic Mice

Further in vivo studies demonstrated a dose-dependent reduction of Aβ42 in the brain, with a corresponding increase in the shorter Aβ37 and Aβ38 fragments, while total Aβ levels remained constant.[1]

Experimental Protocols

In Vitro Aβ Secretion Assay

Cell Line: Human neuroglioma H4 cells stably overexpressing the human APP695 isoform with the Swedish double mutation (K595N/M596L).

Protocol:

• Cells were plated at a density of 30,000 cells per well in 96-well plates in Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% Fetal Calf Serum (FCS) and 0.2 mg/L Hygromycin B.

• Cells were incubated at 37°C in a 5% CO2 atmosphere.

• Three to four hours after plating, test compounds, including (9R)-RO7185876, were diluted in culture media and added to the wells to achieve final concentrations typically ranging from 0.0013 µM to 4 µM in half-log steps.

• The cells were incubated with the compounds for 24 hours.

• After incubation, the cell culture supernatant was collected for quantification of secreted Aβ peptides.[3]

Quantification of Aβ Peptides: Secreted Aβ peptides (Aβ37, Aβ38, Aβ40, and Aβ42) in the cell culture supernatant were quantified using AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) kits.[3]

In Vivo Pharmacodynamic Study in Transgenic Mice

Animal Model: Double transgenic mice expressing the human APP Swedish mutation (APP-Swedish).

Protocol:

• APP-Swedish transgenic mice were administered (9R)-RO7185876 orally.

• At various time points after dosing, animals were sacrificed, and brain samples were collected.

• Brain tissue was homogenized for subsequent analysis of Aβ peptide levels.[1]

Quantification of Aβ Peptides in Brain Homogenates: The levels of different Aβ peptides (Aβ37, Aβ38, Aβ40, Aβ42, and total Aβ) in the brain homogenates were determined using AlphaLISA or ELISA kits.[1][3]

Notch Signaling Assay

To confirm the selectivity of (9R)-RO7185876 and its lack of inhibition on the Notch signaling pathway, a cellular Notch reporter assay was utilized.

Cell Line: A stably transfected HEK293 cell line expressing human Notch1 and a luciferase reporter gene.

Protocol:

• Cells were seeded in 96-well microtiter plates until approximately 80% confluent.

• (9R)-RO7185876 was added at various concentrations.

• The final concentration of DMSO was maintained at 0.8% (v/v).

• The activity of the luciferase reporter was measured to determine the effect of the compound on Notch signaling.[3]

Visualizations

Signaling Pathway of Amyloid Beta Production and Modulation

Caption: Aβ production pathway and the modulatory effect of (9R)-RO7185876.

Experimental Workflow for In Vitro Aβ Secretion Assay

Caption: Workflow for the in vitro Aβ secretion assay.

Logical Relationship of GSM Action

Caption: Logical flow of (9R)-RO7185876's mechanism of action.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

In Vitro Characterization of (9R)-RO7185876: A Technical Guide

(9R)-RO7185876 , also referred to as (S)-3, is a potent and selective γ-secretase modulator (GSM) investigated for its potential therapeutic application in Alzheimer's disease.[1][2] This technical guide provides an in-depth overview of the in vitro characterization of this compound, detailing its mechanism of action, quantitative data from key experiments, and the methodologies employed in its evaluation.

Core Mechanism of Action

(9R)-RO7185876 functions by modulating the activity of γ-secretase, an intramembrane protease complex crucial in the processing of amyloid precursor protein (APP).[3] Unlike γ-secretase inhibitors (GSIs) which block the enzyme's activity altogether, GSMs like (9R)-RO7185876 allosterically modify the enzyme to shift its cleavage preference.[3][4] This results in a decreased production of the aggregation-prone and neurotoxic amyloid-β (Aβ) peptides, Aβ42 and Aβ40.[3] Concurrently, the production of shorter, less amyloidogenic Aβ peptides, such as Aβ37 and Aβ38, is increased.[3][4] A significant advantage of this modulatory approach is the preservation of γ-secretase activity on other substrates, most notably Notch, thereby avoiding the toxicities associated with GSIs.[3]

Quantitative In Vitro Data

The in vitro potency and selectivity of (9R)-RO7185876 have been determined through various cell-based assays. The following table summarizes the key quantitative data.

Assay Type	Cell Line	Parameter	Value	Reference
Aβ42 Secretion	Human Neuroglioma (H4)	IC50 (total/free)	9/6 nM	[3]
Aβ42 Secretion	Human Embryonic Kidney (HEK293)	IC50 (total/free)	4/3 nM	[3]
Aβ42 Secretion	Mouse Neuroblastoma (N2A)	IC50 (total/free)	4/2 nM	[3]
Notch Signaling	HEK293	IC50	>10,000 nM	[3]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the modulation of APP processing by γ-secretase in the presence of (9R)-RO7185876.

Modulation of APP processing by (9R)-RO7185876.

Experimental Protocols

Detailed methodologies for the key in vitro assays are provided below.

In Vitro Cellular Aβ Secretion Assay

This assay quantifies the effect of (9R)-RO7185876 on the secretion of Aβ peptides from cultured cells.

Workflow for the in vitro cellular Aβ secretion assay.

Methodology:

• Cell Plating: Human neuroglioma H4 cells, stably overexpressing the human APP695 isoform with the Swedish double mutation (K595N/M596L), are plated at a density of 30,000 cells per well in 96-well plates.[5] The cells are cultured in IMDM media supplemented with 10% FCS and 0.2 mg/L Hygromycin B.[5]

• Compound Addition: After a 3-4 hour incubation period at 37°C and 5% CO2, test compounds, including (9R)-RO7185876, are diluted in culture media and added to the wells.[5] A typical dose-response curve is generated using an eight-point concentration range.[5]

• Incubation: The cells are incubated with the compound for 24 hours.[5]

• Aβ Quantification: Following incubation, the cell culture supernatant is collected. The levels of Aβ peptides are quantified using either an AlphaLISA or ELISA kit.[5]

• Data Analysis: The results are analyzed to determine the IC50 value, representing the concentration of the compound that causes a 50% reduction in the secretion of the specific Aβ peptide being measured.

Notch Cellular Reporter Assay

This assay is employed to assess the selectivity of (9R)-RO7185876 by measuring its effect on Notch signaling, a critical pathway that should not be inhibited by a selective GSM.

Workflow for the Notch cellular reporter assay.

Methodology:

• Cell Plating: HEK293 cells that are stably transfected to express human Notch1 and a luciferase reporter are seeded in 96-well microtiter plates to approximately 80% confluency.[5]

• Compound Addition: The test compound, (9R)-RO7185876, is added to the cells at various concentrations.[5] The final DMSO concentration is kept constant.[5]

• Incubation: The plates are incubated for 20 hours at 37°C in a humidified incubator with 5% CO2.[5]

• Measurement: After incubation, the plates are equilibrated to room temperature, and the chemiluminescence is measured using a microplate reader.[5]

• Data Analysis: The data is analyzed to determine the IC50 value, which indicates the concentration at which the compound inhibits Notch signaling by 50%. A high IC50 value demonstrates selectivity for Aβ modulation over Notch inhibition.[3]

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Collection - Discovery of RO7185876, a Highly Potent γ‑Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - ACS Medicinal Chemistry Letters - Figshare [acs.figshare.com]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Preclinical data on (9R)-RO7185876 for neurodegenerative diseases

An In-Depth Technical Guide on the Preclinical Data of (9R)-RO7185876 for Neurodegenerative Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9R)-RO7185876 is a potent and selective γ-secretase modulator (GSM) belonging to the novel triazolo-azepine chemical class.[1][2][3] It has been developed as a potential therapeutic agent for Alzheimer's disease (AD), a progressive neurodegenerative disorder.[1][2] The primary pathological hallmarks of AD include the extracellular deposition of amyloid-beta (Aβ) peptides forming senile plaques and intracellular neurofibrillary tangles.[2][4] (9R)-RO7185876 targets the production of Aβ peptides, offering a promising disease-modifying strategy.[1][2] This document provides a comprehensive overview of the preclinical data, mechanism of action, and experimental protocols for (9R)-RO7185876.

Mechanism of Action: γ-Secretase Modulation

The generation of Aβ peptides is a crucial step in the pathogenesis of Alzheimer's disease, a process known as the amyloid cascade hypothesis.[4] Aβ peptides are produced from the sequential cleavage of the amyloid precursor protein (APP) by two enzymes: β-secretase (BACE1) and γ-secretase.[2][5] First, BACE1 cleaves APP to generate a C-terminal fragment (C99).[2] Subsequently, the γ-secretase complex, which comprises presenilin (PS), nicastrin (Nct), anterior pharynx-defective 1 (Aph-1), and presenilin enhancer 2 (Pen-2), cleaves C99 at multiple sites.[2] This process releases Aβ peptides of varying lengths, primarily the abundant Aβ40 and the highly aggregation-prone Aβ42, which is a major component of amyloid plaques.[2]

Unlike γ-secretase inhibitors (GSIs), which block the enzyme's activity and can lead to mechanism-based toxicities by affecting other critical signaling pathways like Notch, GSMs allosterically modulate the enzyme.[2][5][6] (9R)-RO7185876, as a GSM, binds to the presenilin subunit of the γ-secretase complex.[2] This binding alters the cleavage pattern of the C99 substrate, promoting the production of shorter, non-amyloidogenic Aβ peptides such as Aβ37 and Aβ38, while concurrently reducing the levels of the pathogenic Aβ42 and Aβ40 species.[1][2] Importantly, this modulation occurs without affecting the total amount of Aβ produced and, crucially, without inhibiting the processing of Notch, thereby avoiding the side effects associated with GSIs.[1][2][5]

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent developments of small molecule γ-secretase modulators for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preclinical validation of a potent γ-secretase modulator for Alzheimer’s disease prevention - PMC [pmc.ncbi.nlm.nih.gov]

(9R)-RO7185876: A Technical Guide to its Modulation of γ-Secretase Activity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(9R)-RO7185876, a potent and selective γ-secretase modulator (GSM) from the novel triazolo-azepine chemical class, represents a promising therapeutic avenue for Alzheimer's disease.[1][2][3][4] Unlike γ-secretase inhibitors (GSIs), which broadly suppress enzyme activity leading to mechanism-based toxicities, (9R)-RO7185876 allosterically modulates the γ-secretase complex.[1] This modulation results in a favorable shift in the cleavage of the amyloid precursor protein (APP), reducing the production of the aggregation-prone amyloid-β 42 (Aβ42) and Aβ40 peptides while concomitantly increasing the levels of shorter, less amyloidogenic Aβ species like Aβ37 and Aβ38.[1] Critically, this is achieved without altering the total levels of Aβ peptides and, most importantly, without inhibiting the processing of other key γ-secretase substrates such as Notch, thereby avoiding the side effects that have plagued GSI development.[1][5] This document provides an in-depth technical overview of (9R)-RO7185876's mechanism of action, supported by quantitative data and detailed experimental protocols.

Mechanism of Action: Allosteric Modulation of γ-Secretase

The γ-secretase complex is a multi-subunit intramembrane protease responsible for the final cleavage of APP to generate Aβ peptides.[5][6][7] It is composed of four core components: presenilin (PS), which contains the catalytic site, nicastrin (Nct), anterior pharynx-defective 1 (Aph-1), and presenilin enhancer 2 (Pen-2).[5][7]

(9R)-RO7185876 exerts its effect not by inhibiting the catalytic activity of γ-secretase, but by binding to presenilin, the catalytic subunit.[1][8] This binding induces a conformational change in the enzyme-substrate complex, which in turn alters the processive cleavage of the APP C-terminal fragment (C99).[1] Instead of favoring the production of Aβ42 and Aβ40, the modulated enzymatic activity shifts towards the generation of shorter Aβ peptides, Aβ37 and Aβ38, which are considered non-pathogenic and may even be protective.[1]

A key advantage of this modulatory approach is the preservation of Notch signaling. The Notch receptor is a critical transmembrane protein involved in cell-fate decisions, and its processing by γ-secretase is essential for normal cellular function.[5][6] GSIs inhibit Notch processing, leading to severe side effects.[5][6] (9R)-RO7185876, by selectively modulating APP processing without inhibiting Notch cleavage, offers a significantly improved safety profile.[1]

Figure 1: Mechanism of (9R)-RO7185876 action on γ-secretase.

Quantitative Data

The in vitro potency of (9R)-RO7185876 has been evaluated in various cell lines. The following tables summarize the key quantitative data.

Cell Line	Assay Type	Parameter	Value (nM)
H4 (Human Neuroglioma)	Aβ42 Secretion	IC50 (total)	9
H4 (Human Neuroglioma)	Aβ42 Secretion	IC50 (free)	6
HEK293	Aβ42 Secretion	IC50 (total)	4
HEK293	Aβ42 Secretion	IC50 (free)	3
N2A (Mouse Neuroblastoma)	Aβ42 Secretion	IC50 (total)	5
N2A (Mouse Neuroblastoma)	Aβ42 Secretion	IC50 (free)	3
Table 1: In Vitro Potency of (9R)-RO7185876 in Aβ42 Secretion Assays.[1]

Cell Line	Assay Type	Parameter	Value (nM)
HEK293	Notch1 Reporter	IC50	>10,000
Table 2: In Vitro Selectivity of (9R)-RO7185876 for Aβ Modulation over Notch Inhibition.[1]

Experimental Protocols

In Vitro Cellular Aβ Secretion Assay

This assay quantifies the effect of (9R)-RO7185876 on the secretion of Aβ peptides from cultured cells.

Cell Line: Human neuroglioma H4 cells stably overexpressing the human APP695 isoform with the Swedish double mutation (K595N/M596L).[9]

Methodology:

• Cell Plating: H4-APP695swe cells are seeded at a density of 30,000 cells per well in 96-well plates containing IMDM medium supplemented with 10% FCS and 0.2 mg/L Hygromycin B.[9]

• Compound Preparation: Test compounds, including (9R)-RO7185876, are serially diluted in culture medium to create a range of concentrations.

• Compound Incubation: 3-4 hours after cell plating, the diluted compounds are added to the wells. The final concentrations typically range from 4 µM down to 0.0013 µM in a half-log dilution series, resulting in an eight-point dose-response curve. The cells are then incubated for 24 hours at 37°C in a 5% CO2 atmosphere.[9]

• Aβ Quantification: After incubation, the cell culture supernatant is collected. The levels of secreted Aβ40 and Aβ42 are quantified using specific enzyme-linked immunosorbent assays (ELISAs) or AlphaLISA kits.[9]

• Data Analysis: The Aβ concentrations are plotted against the compound concentrations, and IC50 values are calculated using a suitable curve-fitting algorithm.

Figure 2: Experimental workflow for the in vitro Aβ secretion assay.

Notch Cellular Reporter Assay

This assay is designed to assess the effect of (9R)-RO7185876 on Notch signaling.

Cell Line: HEK293 cells stably expressing human Notch1 and a luciferase reporter gene under the control of a Notch-responsive promoter.[9]

Methodology:

• Cell Plating: The stably transfected HEK293 cells are seeded in 96-well microtiter plates to approximately 80% confluency.[9]

• Compound Addition: Test compounds are added to the cells at a 10x concentration in a small volume of medium without FCS, containing 8% DMSO. The final DMSO concentration in the wells is maintained at 0.8%.[9]

• Incubation: The plates are incubated for 20 hours at 37°C in a humidified incubator with 5% CO2.[9]

• Luciferase Assay: After incubation, the plates are equilibrated to room temperature. A chemiluminescent substrate for luciferase is added to the wells.

• Signal Detection: The luminescence, which is proportional to the activity of the Notch signaling pathway, is measured using a microplate reader.[9]

• Data Analysis: The luminescence signal is plotted against the compound concentration to determine the IC50 value for Notch inhibition.

Figure 3: Experimental workflow for the Notch cellular reporter assay.

Conclusion

(9R)-RO7185876 is a highly potent and selective γ-secretase modulator that offers a differentiated and potentially safer approach to lowering amyloidogenic Aβ peptides for the treatment of Alzheimer's disease. Its allosteric mechanism of action, which spares Notch signaling, addresses the key safety concerns that have hindered the clinical development of γ-secretase inhibitors. The robust in vitro data, supported by detailed and reproducible experimental protocols, provide a strong foundation for its continued investigation as a disease-modifying therapy.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and Mechanism of γ-Secretase Modulators for Alzheimer Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent developments of small molecule γ-secretase modulators for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and mechanism of γ-secretase modulators for Alzheimer's disease. | Semantic Scholar [semanticscholar.org]
• 8. Novel γ-Secretase Enzyme Modulators Directly Target Presenilin Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

The Triazolo-azepine Scaffold: A Novel Avenue for Alzheimer's Disease Therapeutics

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide explores the emerging triazolo-azepine class of small molecules as a novel therapeutic strategy for Alzheimer's disease (AD). The core focus of this class is the modulation of γ-secretase, a critical enzyme in the amyloidogenic pathway. This document provides a comprehensive overview of the underlying science, available data, and the experimental methodologies relevant to the investigation of these compounds.

Introduction: The Rationale for Targeting γ-Secretase with Triazolo-azepines

Alzheimer's disease is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) plaques and neurofibrillary tangles in the brain. The amyloid cascade hypothesis posits that the production and aggregation of Aβ peptides, particularly the Aβ42 isoform, are central to the pathogenesis of AD.[1] The formation of these peptides is the result of sequential cleavage of the amyloid precursor protein (APP) by β-secretase (BACE1) and the γ-secretase complex.[1]

The γ-secretase complex, therefore, represents a prime therapeutic target for reducing the production of neurotoxic Aβ peptides. However, the development of γ-secretase inhibitors has been challenging due to on-target toxicities associated with the inhibition of other γ-secretase substrates, most notably Notch. The triazolo-azepine class of compounds has recently emerged as a potentially novel scaffold for γ-secretase modulation, with a key patent filed by Hoffmann-La Roche in 2019 (WO 2019/121434 A1) indicating a new direction in the pursuit of safer and more effective AD therapeutics.[1][2]

Data Presentation: Efficacy of Triazolo-azepine Derivatives

While specific IC50 values for the compounds disclosed in the primary patent (WO 2019/121434 A1) are not detailed in publicly available literature, a 2024 review article in The EMBO Journal identified a triazolo-azepine from Hoffmann-La Roche, RO7101556, as a γ-secretase modulator.[3] The available preclinical data for this compound and the qualitative description of the class are summarized below.

Compound Class	Specific Compound	Target	Assay System	Key Outcomes	Source
Triazolo-azepine	RO7101556	γ-secretase modulator	In vivo (mouse model)	Dose of 10–20 mg/kg resulted in decreased Aβ40 and Aβ42, with a concomitant increase in Aβ38.	[3]
Triazolo-azepine Derivatives	Not specified	γ-secretase inhibitor	In vitro (human neuroglioma H4 cells)	Active in inhibiting the production of Aβ42.	[1][2]

Experimental Protocols

Representative Synthesis of a Triazolo-azepine Core Structure

The following is a representative, multi-step synthesis protocol for a triazolo-fused benzodiazepine (B76468) scaffold, which shares key chemical principles with the triazolo-azepine class. This protocol is based on methodologies described in the chemical literature for similar heterocyclic systems and serves as an illustrative guide.[4][5][6][7]

Step 1: Synthesis of the Benzodiazepine-2-thione Intermediate

• To a solution of 7-chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one (1 mmol) in anhydrous toluene (B28343) (20 mL), add Lawesson's reagent (0.6 mmol).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane-ethyl acetate (B1210297) gradient to yield the 7-chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepine-2-thione.

Step 2: S-Alkylation and Hydrazinolysis

• To a solution of the thione from Step 1 (1 mmol) in ethanol (B145695) (15 mL), add methyl iodide (1.2 mmol) and potassium carbonate (1.5 mmol).

• Stir the mixture at room temperature for 8-12 hours.

• After the reaction is complete (monitored by TLC), add hydrazine (B178648) hydrate (B1144303) (5 mmol) to the reaction mixture.

• Reflux the mixture for 3-4 hours.

• Cool the reaction to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry to obtain the corresponding hydrazone intermediate.

Step 3: Cyclization to the Triazolo-benzodiazepine

• Dissolve the hydrazone intermediate (1 mmol) in glacial acetic acid (10 mL).

• Add a substituted aromatic aldehyde (1.1 mmol) to the solution.

• Reflux the mixture for 6-8 hours.

• Monitor the reaction by TLC. Upon completion, cool the reaction mixture and pour it into a saturated sodium bicarbonate solution to neutralize the acetic acid.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the final triazolo-fused benzodiazepine derivative.

In Vitro γ-Secretase Activity Assay (Aβ42 Inhibition)

This protocol describes a homogeneous AlphaLISA (Amplified Luminescent Proximity Homestead Assay) for the quantitative determination of Aβ42 inhibition in cell culture supernatants, based on the methodology outlined in the Hoffmann-La Roche patent and commercially available assay kits.[1][2][8]

Materials:

• Human neuroglioma H4 cells stably overexpressing human APP695 with the Swedish double mutation.

• Complete cell culture medium (e.g., DMEM with 10% FBS and appropriate antibiotics).

• Test compounds (triazolo-azepine derivatives) dissolved in DMSO.

• AlphaLISA Human Amyloid-β 1-42 (High Specificity) Detection Kit (e.g., from Revvity).

• 384-well white opaque microplates.

• Plate reader capable of AlphaLISA detection.

Procedure:

• Cell Seeding: Seed the H4-APP695swe cells into a 384-well plate at a density of 15,000-20,000 cells per well in 40 µL of complete culture medium. Incubate for 18-24 hours at 37°C in a 5% CO2 humidified incubator.

• Compound Treatment: Prepare serial dilutions of the triazolo-azepine test compounds in a suitable vehicle (e.g., cell culture medium with 0.1% DMSO). Add 10 µL of the diluted compounds to the respective wells. Include vehicle-only controls.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Sample Collection: Carefully collect 10 µL of the cell culture supernatant from each well and transfer to a new 384-well white opaque assay plate.

• AlphaLISA Assay: a. Prepare the AlphaLISA Acceptor bead and Biotinylated Antibody mix according to the kit manufacturer's instructions. Add 10 µL of this mix to each well containing the supernatant. b. Incubate for 60 minutes at room temperature, protected from light. c. Prepare the Streptavidin-Donor bead solution according to the kit instructions. Add 30 µL of this solution to each well. d. Incubate for 30-60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on an AlphaLISA-compatible plate reader.

• Data Analysis: Determine the concentration of Aβ42 in each sample from a standard curve. Calculate the percent inhibition for each test compound concentration and determine the IC50 value by non-linear regression analysis.

Visualizations: Signaling Pathways and Experimental Workflows

The γ-Secretase Signaling Pathway in Alzheimer's Disease

Caption: The γ-secretase pathway's dual role in AD.

Experimental Workflow for In Vitro Screening

Caption: A streamlined workflow for screening compounds.

Conclusion and Future Directions

The triazolo-azepine class represents a promising and relatively novel scaffold for the development of γ-secretase modulators for the treatment of Alzheimer's disease. The available data, though limited, suggests that these compounds can effectively modulate the production of Aβ peptides in preclinical models. The key challenge and the focus of future research will be to optimize the selectivity of these compounds for the APP processing pathway over the Notch signaling pathway to minimize potential side effects. Further disclosure of quantitative structure-activity relationships and detailed preclinical and clinical data will be crucial in validating the therapeutic potential of this new class of molecules. The experimental protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers to further investigate and advance the development of triazolo-azepine-based therapies for Alzheimer's disease.

References

• 1. Triazolo-azepine Inhibitors of γ-Secretase and Their Methods of Use - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. embopress.org [embopress.org]
• 4. Synthesis of some new substituted triazolo [4,3-a][1,4] benzodiazepine derivatives as potent anticonvulsants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BJOC - Synthesis of triazolo- and tetrazolo-fused 1,4-benzodiazepines via one-pot Ugi–azide and Cu-free click reactions [beilstein-journals.org]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. revvity.com [revvity.com]

Protocols & Analytical Methods

Application Notes and Protocols for (9R)-RO7185876 Efficacy Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9R)-RO7185876 is a potent and selective γ-secretase modulator (GSM) under investigation as a potential therapeutic agent for Alzheimer's disease.[1][2][3][4] Unlike γ-secretase inhibitors (GSIs), which can cause significant side effects by inhibiting the processing of other essential proteins like Notch, (9R)-RO7185876 modulates the activity of γ-secretase to specifically reduce the production of amyloidogenic amyloid-β (Aβ) peptides, namely Aβ42 and Aβ40.[1][5][6] This modulation concomitantly increases the levels of shorter, less aggregation-prone Aβ peptides such as Aβ37 and Aβ38, without altering the total amount of Aβ produced.[1][7] The key advantage of this mechanism is the potential for a safer therapeutic window by avoiding the Notch-based toxicities associated with GSIs.[1][5]

These application notes provide detailed protocols for cell-based assays to evaluate the efficacy and selectivity of (9R)-RO7185876, enabling researchers to assess its potential as an Alzheimer's disease therapeutic.

Signaling Pathway of γ-Secretase Modulation by (9R)-RO7185876

The amyloid precursor protein (APP) is sequentially cleaved by β-secretase (BACE1) and the γ-secretase complex, leading to the production of various Aβ peptides.[1][7] The γ-secretase complex can cleave the C-terminal fragment of APP at different sites, resulting in Aβ peptides of varying lengths. In Alzheimer's disease, there is an overproduction of the aggregation-prone Aβ42 peptide, which is a key initiator of the amyloid cascade. (9R)-RO7185876 binds to the γ-secretase complex, allosterically modulating its activity to favor cleavage at sites that produce shorter, non-amyloidogenic Aβ peptides like Aβ37 and Aβ38, thereby reducing the relative levels of Aβ42 and Aβ40.[1][7]

Caption: Mechanism of γ-secretase modulation by (9R)-RO7185876.

Data Presentation

The following tables summarize the in vitro cellular potency and selectivity of (9R)-RO7185876.

Table 1: In Vitro Cellular Efficacy of (9R)-RO7185876 in Aβ42 Secretion Assays

Cell Line	IC50 for Aβ42 Reduction (nM)	Reference
H4 (Human Neuroglioma)	4 (total), 2 (free)	[1]
HEK292 (Human Embryonic Kidney)	4 (total), 2 (free)	[1]
N2A (Mouse Neuroblastoma)	4 (total), 2 (free)	[1]

Table 2: In Vitro Selectivity Profile of (9R)-RO7185876

Assay	Cell Line	IC50 (nM)	Reference
Notch Cellular Reporter Assay	HEK293	>10,000	[1]

Experimental Protocols

In Vitro Cellular Aβ Secretion Assay

This assay quantifies the effect of (9R)-RO7185876 on the secretion of various Aβ peptide species from a human cell line engineered to overexpress a mutant form of APP.

Workflow:

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Frontiers | Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease [frontiersin.org]
• 6. Development and Mechanism of γ-Secretase Modulators for Alzheimer Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pharmacodynamic Studies of (9R)-RO7185876 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for conducting pharmacodynamic (PD) studies of (9R)-RO7185876, a potent and selective γ-secretase modulator (GSM), in relevant animal models of Alzheimer's disease. The protocols outlined below are designed to assess the in vivo target engagement and downstream modulation of amyloid-beta (Aβ) peptide production.

Introduction to (9R)-RO7185876

(9R)-RO7185876 is a γ-secretase modulator that alters the proteolytic processing of the amyloid precursor protein (APP).[1][2][3] Instead of inhibiting the overall activity of γ-secretase, which can lead to mechanism-based toxicities due to interference with other signaling pathways like Notch, RO7185876 allosterically modulates the enzyme.[1][4][5][6] This modulation results in a shift in the cleavage preference of γ-secretase, leading to a decrease in the production of the highly amyloidogenic Aβ42 and Aβ40 peptides and a concomitant increase in the production of shorter, less aggregation-prone Aβ peptides, such as Aβ37 and Aβ38.[1][4][5] The total amount of Aβ peptides remains largely unchanged.[1] This profile makes RO7185876 a promising therapeutic candidate for Alzheimer's disease.

Mechanism of Action: γ-Secretase Modulation

The γ-secretase complex is a multi-subunit protease responsible for the final cleavage of APP to generate Aβ peptides of various lengths. In the amyloidogenic pathway, APP is first cleaved by β-secretase (BACE1), followed by γ-secretase. The activity of GSMs like RO7185876 shifts the product profile of γ-secretase cleavage, favoring the production of shorter Aβ species.

Figure 1: Mechanism of action of (9R)-RO7185876.

Recommended Animal Models

Transgenic mouse models that overexpress human APP with mutations associated with familial Alzheimer's disease are the most suitable for evaluating the pharmacodynamics of RO7185876. These models exhibit age-dependent accumulation of Aβ plaques in the brain.

Animal Model	Key Features	Recommended Use for RO7185876 Studies
APP-Swedish (e.g., Tg2576)	Overexpresses human APP with the Swedish (K670N/M671L) mutation.[7] Develops Aβ plaques starting at around 6-9 months of age.	Ideal for initial in vivo efficacy and dose-ranging studies to measure changes in brain Aβ peptide levels.[1]
APP/PS1	Co-expresses mutant human APP and presenilin-1 (PS1). Accelerated Aβ deposition, with plaques appearing as early as 2-3 months of age.	Suitable for shorter-term studies and for investigating the impact of RO7185876 on plaque pathology.
5xFAD	Expresses five familial Alzheimer's disease mutations in APP and PS1.[8] Rapid and aggressive Aβ pathology, with plaque formation starting at 2 months.	Useful for studies requiring a robust and rapid amyloid phenotype, including assessment of downstream effects like neuroinflammation.

Experimental Protocols

In Vivo Pharmacodynamic Study in APP-Swedish Mice

This protocol describes a typical acute dosing study to evaluate the effect of RO7185876 on brain Aβ peptide levels.

Figure 2: Workflow for an in vivo pharmacodynamic study.

Materials:

• APP-Swedish transgenic mice (and wild-type littermates as controls)

• (9R)-RO7185876

• Vehicle for drug formulation (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Brain homogenization buffer (e.g., containing protease inhibitors)

• ELISA or Meso Scale Discovery (MSD) kits for human Aβ37, Aβ38, Aβ40, and Aβ42

Procedure:

• Animal Selection and Acclimatization: Use age-matched APP-Swedish mice. House the animals in a controlled environment for at least one week before the experiment.

• Drug Formulation and Administration: Prepare fresh formulations of RO7185876 at the desired concentrations in the vehicle. Administer a single oral dose to the treatment groups. Include a vehicle-only control group.

• Sample Collection: At predetermined time points after dosing, euthanize the mice. Collect blood via cardiac puncture for plasma preparation and perfuse the animals with saline. Harvest the brain and divide it into hemispheres.

• Brain Tissue Processing: Snap-freeze one hemisphere for biochemical analysis. Homogenize the brain tissue in an appropriate buffer.

• Aβ Quantification: Measure the levels of Aβ37, Aβ38, Aβ40, and Aβ42 in the brain homogenates using specific ELISA or MSD assays.

• Data Analysis: Analyze the changes in the levels of different Aβ species in the RO7185876-treated groups compared to the vehicle-treated group. Calculate the percentage reduction of Aβ42 and Aβ40 and the percentage increase of Aβ37 and Aβ38.

Quantitative Data Summary

The following tables summarize the in vitro potency of RO7185876 and provide a template for presenting in vivo pharmacodynamic data.

Table 1: In Vitro Potency of RO7185876

Assay	Cell Line	Parameter	Value (nM)
Aβ42 Secretion	H4 (human neuroglioma)	IC50 (total)	4
Aβ42 Secretion	H4 (human neuroglioma)	IC50 (free)	2
Aβ42 Secretion	N2A (mouse neuroblastoma)	IC50 (total)	4
Aβ42 Secretion	N2A (mouse neuroblastoma)	IC50 (free)	2
Notch Cleavage	H4	IC50	>10000

Data from Ratni et al., 2020.[1]

Table 2: Template for In Vivo Pharmacodynamic Data in APP-Swedish Mice

Treatment Group	Dose (mg/kg, p.o.)	Time Point (hours)	Brain Aβ42 (% of Vehicle)	Brain Aβ40 (% of Vehicle)	Brain Aβ38 (% of Vehicle)	Brain Aβ37 (% of Vehicle)
Vehicle	-	4	100	100	100	100
RO7185876	X	4	Report Value	Report Value	Report Value	Report Value
RO7185876	Y	4	Report Value	Report Value	Report Value	Report Value
RO7185876	Z	4	Report Value	Report Value	Report Value	Report Value

This table should be populated with experimental data. In vivo studies have shown a free IC50 for Aβ42 of 2.5 nM in mice.[1]

Conclusion

These application notes provide a framework for designing and executing pharmacodynamic studies of (9R)-RO7185876 in relevant animal models. The provided protocols and data presentation formats are intended to guide researchers in obtaining robust and reproducible results to further characterize the therapeutic potential of this novel γ-secretase modulator for Alzheimer's disease.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preclinical validation of a potent γ-secretase modulator for Alzheimer’s disease prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease [frontiersin.org]
• 6. γ-SECRETASE INHIBITORS AND MODULATORS FOR ALZHEIMER’S DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Swedish APP mutation alters the effect of genetically reduced BACE1 expression on the APP processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An isogenic panel of App knock-in mouse models: Profiling β-secretase inhibition and endosomal abnormalities - PMC [pmc.ncbi.nlm.nih.gov]

(9R)-RO7185876 solubility and preparation for cell culture

Application Notes and Protocols: (9R)-RO7185876

Topic: (9R)-RO7185876 Solubility and Preparation for Cell Culture Audience: Researchers, scientists, and drug development professionals.

Introduction

(9R)-RO7185876 is a potent and selective γ-secretase modulator (GSM) investigated for its potential as a therapeutic agent for Alzheimer's disease.[1][2] Unlike γ-secretase inhibitors (GSIs), which can cause mechanism-based toxicities by inhibiting the processing of other substrates like Notch, GSMs allosterically modulate the enzyme's activity.[1][3] This modulation shifts the cleavage of the amyloid precursor protein (APP) C-terminal fragment (C99), resulting in a decrease in the production of aggregation-prone amyloid-β (Aβ) peptides, specifically Aβ42 and Aβ40.[1] Concurrently, there is an increase in the formation of shorter, less amyloidogenic peptides such as Aβ37 and Aβ38.[1][3] These application notes provide detailed protocols for the solubilization and preparation of (9R)-RO7185876 for use in in vitro cell culture experiments.

Physicochemical and Solubility Data

(9R)-RO7185876 is typically supplied as a white to off-white solid powder.[4] Proper solubilization is critical for accurate and reproducible experimental results.

Table 2.1: Solubility of (9R)-RO7185876 in Common Solvents

Solvent/Formulation	Maximum Solubility	Molar Concentration (mM)	Notes
DMSO	~100 mg/mL[4][5]	~206.81 mM	Ultrasonication is recommended to achieve maximum solubility.[4][5] Use newly opened, anhydrous DMSO as the compound's solubility can be impacted by hygroscopic DMSO.[4]
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	≥ 2.5 mg/mL[4]	≥ 5.17 mM	Clear solution. Suitable for in vivo studies.[4][6]
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL[5]	≥ 10.34 mM	Clear solution. Suitable for in vivo studies.[5]
10% DMSO + 90% Corn Oil	≥ 2.5 mg/mL[4]	≥ 5.17 mM	Suitable for in vivo studies.[4]

Molecular Weight of (9R)-RO7185876: 483.53 g/mol [4]

Signaling Pathway

(9R)-RO7185876 modulates the final step in the amyloidogenic pathway of APP processing. By binding to presenilin, the catalytic subunit of the γ-secretase complex, it alters the cleavage site preference for the C99 substrate, reducing the generation of toxic Aβ42.[1]

Caption: Mechanism of (9R)-RO7185876 as a γ-secretase modulator.

Experimental Protocols

The following protocols are recommended for the preparation of (9R)-RO7185876 for standard cell culture applications. All procedures should be performed in a sterile environment using aseptic techniques.

Preparation of Stock Solution (e.g., 10 mM in DMSO)

• Weighing: Accurately weigh the required amount of (9R)-RO7185876 solid powder in a sterile microcentrifuge tube.

  • Example: For 1 mL of a 10 mM stock solution, weigh 4.835 mg of the compound (Mass = 10 mmol/L * 0.001 L * 483.53 g/mol ).

• Solubilization: Add the appropriate volume of high-purity, anhydrous DMSO.[4]

  • Example: Add 1 mL of DMSO to the 4.835 mg of powder.

• Dissolution: Vortex the solution vigorously. If needed, use an ultrasonic bath to aid dissolution until the solution is clear and no particulate matter is visible.[4][6]

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles.[4] Store aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[4][5]

Preparation of Working Solution for Cell Culture

The DMSO stock solution must be diluted to the final desired concentration in cell culture medium. It is crucial to ensure the final concentration of DMSO in the culture medium is not cytotoxic, typically ≤0.5%.[7]

• Thawing: Thaw a single aliquot of the (9R)-RO7185876 DMSO stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Perform a serial dilution of the stock solution in sterile culture medium to achieve an intermediate concentration. This helps ensure accurate and homogenous final dilutions.

• Final Dilution: Add the required volume of the stock or intermediate solution to the final volume of cell culture medium.

  • Example: To prepare 10 mL of a 10 µM working solution from a 10 mM stock:

    • Add 10 µL of the 10 mM stock solution to 9.99 mL of culture medium.

    • The final DMSO concentration will be 0.1% (10 µL / 10,000 µL), which is well-tolerated by most cell lines.[8][9]

• Mixing: Mix the working solution thoroughly by gentle inversion or pipetting before adding it to the cells.

• Application: Remove the existing medium from the cells and replace it with the medium containing the (9R)-RO7185876 working solution. Use freshly prepared working solutions for all experiments.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for preparing (9R)-RO7185876 for a cell-based assay.

Caption: Workflow for the preparation of (9R)-RO7185876 solutions.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. (9R)-RO7185876 | γ-secretase | 2226077-86-5 | Invivochem [invivochem.com]
• 6. RO7185876 | Gamma-secretase | TargetMol [targetmol.com]
• 7. Substrate-targeting γ-secretase modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Modulation of Gamma-Secretase for the Treatment of Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: (9R)-RO7185876 for High-Throughput Screening of Gamma-Secretase Modulators

Introduction

(9R)-RO7185876 is a potent and selective gamma-secretase modulator (GSM) that has been identified as a potential therapeutic agent for Alzheimer's disease.[1][2] Unlike gamma-secretase inhibitors (GSIs), which can cause toxicity by inhibiting the processing of other essential proteins like Notch, (9R)-RO7185876 allosterically modulates the enzyme to specifically reduce the production of amyloidogenic Aβ42 and Aβ40 peptides while increasing the levels of shorter, non-toxic Aβ37 and Aβ38 peptides.[1][3] This application note describes the use of (9R)-RO7185876 as a reference compound in high-throughput screening (HTS) assays designed to identify novel GSMs for the treatment of Alzheimer's disease.

Mechanism of Action

(9R)-RO7185876 binds to presenilin, the catalytic subunit of the γ-secretase complex.[1] This binding event stabilizes the enzyme-substrate (APP-CTF) complex in a conformation that favors processive cleavage, resulting in the generation of shorter Aβ peptides at the expense of the longer, aggregation-prone Aβ42 and Aβ40 species.[1][4] A key feature of (9R)-RO7185876 and other GSMs is their lack of inhibition of the Notch signaling pathway, which is crucial for normal cellular function.[1]

Application in High-Throughput Screening

(9R)-RO7185876 is an ideal positive control for cell-based HTS assays aimed at discovering new GSMs. Its high potency and well-characterized mechanism of action allow for the validation of assay performance and the ranking of hit compounds. A typical HTS workflow involves the use of a cellular model that overexpresses amyloid precursor protein (APP) and the subsequent measurement of secreted Aβ peptides.

Experimental Protocols

In Vitro Cellular Aβ Secretion Assay

This protocol is adapted from the methodology used for the characterization of (9R)-RO7185876.[5]

1. Cell Culture and Plating:

• Human neuroglioma H4 cells stably overexpressing human APP695 with the Swedish double mutation (K595N/M596L) are used.
• Cells are plated at a density of 30,000 cells per well in 100 µL of IMDM media containing 10% FCS and 0.2 mg/L Hygromycin B in 96-well plates.
• Plates are incubated at 37°C in a 5% CO2 incubator.

2. Compound Preparation and Addition:

• Test compounds and (9R)-RO7185876 (as a positive control) are serially diluted to create a dose-response curve. Typical final concentrations might range from 0.0013 µM to 4 µM.[5]
• 3-4 hours after cell plating, 50 µL of the compound dilutions (prepared as a 1.5-fold concentrate in culture media) are added to the respective wells.
• A vehicle control (e.g., 0.4% DMSO) is also included.[5]

3. Incubation:

• The plates are incubated for 24 hours at 37°C in a 5% CO2 incubator.

4. Aβ Quantification (AlphaLISA):

• After incubation, 20 µL of the cell culture supernatant is transferred to a new assay plate.
• 10 µL of a mixture of AlphaLISA-coupled capture antibody and biotinylated detection antibody is added to each well.
• The plate is incubated for 3 hours at room temperature with gentle shaking.
• 20 µL of Donor beads are added, and the plate is incubated for an additional 30 minutes at room temperature with constant shaking, protected from light.
• Chemiluminescence is measured using a suitable microplate reader (e.g., SpectraMax Paradigm Multi-Mode Microplate Reader).[5]

5. Data Analysis:

• The raw data is normalized to the vehicle control.
• IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Data Presentation

Table 1: In Vitro Potency of (9R)-RO7185876

Cell Line	IC50 Aβ42 (total/free) [nM]	Notch IC50 [nM]
Human H4	9 / 6	>10000
Human Hek292	4 / 3	>10000
Mouse N2A	5 / 3	>10000
Data summarized from Ratni H, et al. (2020).[1]

Visualizations

Caption: Signaling pathway of APP processing and the modulatory effect of (9R)-RO7185876.

Caption: Experimental workflow for a high-throughput screening assay using (9R)-RO7185876.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Utilizing Lentiviral-Based Models to Investigate the Effects of (9R)-RO7185876

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9R)-RO7185876 is a potent and selective gamma-secretase modulator (GSM) that holds promise as a potential therapeutic agent for Alzheimer's disease.[1][2][3] Unlike gamma-secretase inhibitors (GSIs), which can cause toxicity by affecting other signaling pathways like Notch, GSMs allosterically modulate the enzyme to shift the cleavage of amyloid precursor protein (APP).[2][4] This results in a decrease in the production of aggregation-prone amyloid-beta (Aβ) peptides, specifically Aβ42 and Aβ40, and a concurrent increase in the shorter, less amyloidogenic Aβ37 and Aβ38 peptides.[2] Critically, this modulation occurs without altering the total amount of Aβ produced or inhibiting the Notch signaling pathway.[2]

Lentiviral vectors are efficient tools for gene delivery, capable of transducing a wide range of dividing and non-dividing cells to create stable cell lines.[5][6][7] This makes them ideal for developing cellular models to study the effects of compounds like (9R)-RO7185876 on specific molecular pathways. This document provides detailed protocols for establishing a lentiviral-based cellular model of amyloidogenesis and for assessing the pharmacological effects of (9R)-RO7185876.

Data Presentation

Table 1: In Vitro Profile of (9R)-RO7185876

Parameter	Cell Line	Value	Reference
Aβ42 IC50 (total)	H4 (human neuroglioma)	9 nM	[2]
Aβ42 IC50 (free)	H4 (human neuroglioma)	6 nM	[2]
Aβ42 IC50 (total)	HEK292	4 nM	[2]
Aβ42 IC50 (free)	HEK292	3 nM	[2]
Aβ42 IC50 (total)	N2A (mouse neuroblastoma)	5 nM	[2]
Aβ42 IC50 (free)	N2A (mouse neuroblastoma)	3 nM	[2]
Notch IC50	-	>10,000 nM	[2]

Signaling Pathway

The processing of Amyloid Precursor Protein (APP) is central to the pathology of Alzheimer's disease. In the amyloidogenic pathway, APP is sequentially cleaved by β-secretase (BACE1) and the γ-secretase complex. This process releases Aβ peptides of varying lengths. The Aβ42 isoform is particularly prone to aggregation and is a primary component of the amyloid plaques found in the brains of Alzheimer's patients.[2][4] (9R)-RO7185876 modulates γ-secretase activity to favor the production of shorter, non-amyloidogenic Aβ peptides.[2]

Figure 1: Amyloid Precursor Protein (APP) processing pathway and the modulatory effect of (9R)-RO7185876.

Experimental Workflow

The following workflow outlines the key steps for creating a lentiviral-based cell model to study the effects of (9R)-RO7185876. This involves producing lentiviral particles carrying the human APP gene with a familial Alzheimer's disease mutation (e.g., the Swedish mutation), transducing a suitable cell line, and then treating the stable cell line with the compound to assess its impact on Aβ production.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gene therapy and beyond: LEVERAGING LENTIVIRUSES | Drug Discovery News [drugdiscoverynews.com]
• 6. addgene.org [addgene.org]
• 7. Lentiviral Vector Design for Stem Cell Research - Creative Biolabs [creative-biolabs.com]

Technical Notes & Optimization

Troubleshooting (9R)-RO7185876 insolubility in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (9R)-RO7185876. The following information is designed to address common challenges, particularly concerning the compound's insolubility in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is (9R)-RO7185876 and what is its mechanism of action?

(9R)-RO7185876 is a potent and selective gamma-secretase modulator (GSM).[1] Unlike gamma-secretase inhibitors which block the enzyme's activity, GSMs allosterically modulate the enzyme to reduce the production of amyloid-beta 42 (Aβ42) and Aβ40 peptides, while increasing the formation of shorter, less amyloidogenic Aβ species like Aβ37 and Aβ38.[2][3] This mechanism of action is being investigated as a potential therapeutic strategy for Alzheimer's disease.[1]

Q2: What are the known solubility properties of (9R)-RO7185876?

(9R)-RO7185876 is a hydrophobic compound with low aqueous solubility.[2] It is highly soluble in dimethyl sulfoxide (B87167) (DMSO).[4][5] For in vivo studies, formulations have been developed using a combination of DMSO, polyethylene (B3416737) glycol 300 (PEG300), Tween-80, and saline, or with sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline to achieve concentrations of ≥ 2.5 mg/mL and ≥ 5 mg/mL, respectively.[4][5] The aqueous solubility of related triazolo-azepine compounds has been shown to be highly dependent on the specific chemical structure.[2]

Q3: How should I store (9R)-RO7185876?

(9R)-RO7185876 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years. In solvent, stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4][5] It is recommended to use freshly prepared solutions for optimal results.

Troubleshooting Guide: Insolubility in Aqueous Solutions

This guide addresses common issues encountered when preparing aqueous solutions of (9R)-RO7185876 for in vitro experiments.

Issue 1: Precipitation of (9R)-RO7185876 upon dilution of DMSO stock in aqueous buffer (e.g., PBS, cell culture media).

Potential Cause: The low aqueous solubility of (9R)-RO7185876 is exceeded when the DMSO concentration is lowered by dilution in an aqueous buffer. This is a common issue with hydrophobic compounds.

Solutions:

• Optimize DMSO Concentration:

  • Keep the final DMSO concentration in your experimental medium as high as is tolerable for your assay, typically between 0.1% and 0.5% for cell-based assays.

  • Perform a vehicle control to assess the effect of the final DMSO concentration on your experimental system.

• Use of Solubilizing Excipients:

  • Cyclodextrins: Chemically modified cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutyl ether-β-cyclodextrin (SBE-β-CD), can encapsulate hydrophobic molecules and increase their aqueous solubility.[6][7] For cell culture applications, β-cyclodextrins are commonly used.

  • Co-solvents and Surfactants: For non-cell-based assays, co-solvents like PEG300 and non-ionic surfactants like Tween-80 can be used. However, be aware that these can affect cell viability and membrane integrity in cell-based experiments.[8][9][10]

• Stepwise Dilution:

  • Instead of a single large dilution, perform serial dilutions of the DMSO stock with the aqueous buffer.

  • Vortex or gently mix the solution between each dilution step to aid dissolution.

• Sonication:

  • Brief sonication in a water bath can help to break down small precipitates and facilitate dissolution. Use with caution as excessive sonication can generate heat and potentially degrade the compound.

Issue 2: Gradual precipitation of the compound in the incubator over the course of a long-term experiment.

Potential Cause: The compound may have limited stability in the aqueous environment of the cell culture medium, or its solubility may decrease over time at 37°C.

Solutions:

• Refresh the medium: For long-term experiments, consider replacing the medium containing (9R)-RO7185876 at regular intervals (e.g., every 24 hours) to maintain the desired concentration of the soluble compound.

• Formulation with Cyclodextrins: The use of cyclodextrins can not only improve initial solubility but also enhance the stability of the compound in solution.[6][7]

Issue 3: Inconsistent experimental results, possibly due to variable compound concentration.

Potential Cause: Inconsistent solubilization or precipitation of (9R)-RO7185876 can lead to variations in the actual concentration of the compound in solution, resulting in poor reproducibility.

Solutions:

• Visual Inspection: Always visually inspect your final solution for any signs of precipitation before adding it to your experiment. The solution should be clear.

• Consistent Protocol: Strictly adhere to a standardized protocol for preparing your working solutions.

• Fresh Preparations: Prepare fresh working solutions for each experiment from a frozen DMSO stock to minimize variability.

Data Presentation

Table 1: Solubility of (9R)-RO7185876 in Different Solvent Systems

Solvent System	Concentration Achieved	Notes
DMSO	~100 mg/mL (~206.81 mM)	Ultrasonication may be needed.[5]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (≥ 5.17 mM)	For in vivo use.[4]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (≥ 10.34 mM)	For in vivo use.[5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh out the required amount of (9R)-RO7185876 powder. The molecular weight is 483.53 g/mol .

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution until the compound is completely dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution.

• Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles and store at -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays using Cyclodextrin (B1172386)

• Thaw a frozen aliquot of the 10 mM (9R)-RO7185876 stock solution in DMSO.

• Prepare a stock solution of a suitable cyclodextrin (e.g., 100 mM HP-β-CD) in your desired aqueous buffer (e.g., PBS or serum-free cell culture medium).

• In a sterile microcentrifuge tube, add the required volume of the cyclodextrin stock solution.

• While vortexing the cyclodextrin solution, slowly add the required volume of the 10 mM (9R)-RO7185876 DMSO stock to achieve an intermediate concentration. The final DMSO concentration in this intermediate solution should be kept low.

• Incubate the mixture at room temperature for at least 30 minutes with gentle agitation to allow for complex formation.

• Further dilute this intermediate solution with your final cell culture medium to the desired working concentration. Ensure the final DMSO concentration is below the tolerance level of your cells.

Mandatory Visualization

Caption: Workflow for preparing and troubleshooting (9R)-RO7185876 solutions.

Caption: Simplified signaling pathway of APP processing and the modulatory effect of (9R)-RO7185876.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The manipulator behind “Scissors”: γ -secretase and its modulators in Alzheimer’s disease [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. (9R)-RO7185876 | γ-secretase | 2226077-86-5 | Invivochem [invivochem.com]
• 6. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing (9R)-RO7185876 Concentration for Aβ Modulation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing (9R)-RO7185876 to modulate amyloid-beta (Aβ) production. Our aim is to facilitate the optimization of experimental conditions and ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (9R)-RO7185876?

A1: (9R)-RO7185876 is a potent and selective gamma-secretase modulator (GSM).[1][2][3] It allosterically modulates the activity of γ-secretase, an enzyme complex responsible for the final cleavage of the amyloid precursor protein (APP) to produce Aβ peptides.[1][2][4] Unlike γ-secretase inhibitors (GSIs), which block the enzyme's activity altogether, (9R)-RO7185876 shifts the cleavage site preference. This results in a decrease in the production of longer, more amyloidogenic Aβ species, such as Aβ42 and Aβ40, and a concomitant increase in the production of shorter, less aggregation-prone peptides like Aβ38 and Aβ37.[1][5] Importantly, this modulation occurs without significantly affecting the total amount of Aβ produced or the processing of other γ-secretase substrates, such as Notch, thereby reducing the risk of mechanism-based toxicity associated with GSIs.[1][4][6]

Q2: What is the expected outcome of treating cells with (9R)-RO7185876?

A2: Treatment of appropriate cell models with (9R)-RO7185876 is expected to lead to a dose-dependent decrease in the levels of secreted Aβ42 and Aβ40, and an increase in the levels of Aβ38 and Aβ37.[1] A key metric for evaluating the efficacy of (9R)-RO7185876 is the Aβ42/Aβ40 ratio, which should decrease with increasing concentrations of the compound.[7][8][9] The total Aβ levels should remain largely unchanged.

Q3: In which cell lines can I test the activity of (9R)-RO7185876?

A3: The activity of (9R)-RO7185876 can be assessed in various cell lines that endogenously express or are engineered to overexpress human APP. Commonly used cell lines include human neuroglioma H4 cells, human embryonic kidney (HEK) 293 cells, and Chinese hamster ovary (CHO) cells.[10] For enhanced Aβ production and easier detection, it is often advantageous to use cell lines stably transfected with wild-type or mutated forms of human APP (e.g., the Swedish double mutation, K595N/M596L).[11]

Q4: How should I prepare and store (9R)-RO7185876?

A4: (9R)-RO7185876 is typically supplied as a solid. For in vitro experiments, it should be dissolved in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution.[12] It is crucial to use freshly opened, anhydrous DMSO, as the compound's solubility can be affected by moisture.[12] Stock solutions should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles.[12] For in vivo studies, specific formulations involving solvents like PEG300, Tween-80, and saline may be required.[12] Always refer to the manufacturer's instructions for specific storage and handling recommendations.

Q5: What is a typical concentration range to test for Aβ modulation?

A5: Based on published data, (9R)-RO7185876 is a highly potent GSM with IC50 values in the low nanomolar range for the reduction of Aβ42 in various cell lines.[1][12] A good starting point for a dose-response experiment would be a concentration range spanning from sub-nanomolar to low micromolar concentrations (e.g., 0.1 nM to 10 µM). This range should allow for the determination of the IC50 value and the assessment of the compound's full modulatory effect.

Troubleshooting Guides

Issue 1: No significant change in Aβ42 or the Aβ42/Aβ40 ratio after treatment.

Possible Cause	Recommended Solution
Incorrect Compound Concentration	Verify the calculations for the preparation of the stock and working solutions. Ensure that the final concentration in the cell culture medium is within the expected active range.
Compound Instability or Degradation	Prepare fresh dilutions of (9R)-RO7185876 from a new stock aliquot for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[12]
Low Aβ Production by Cells	Ensure that the cell line used expresses sufficient levels of APP and produces detectable levels of Aβ peptides. Consider using a cell line that overexpresses a mutated form of APP to enhance Aβ production.[11]
Suboptimal Cell Density	Cell density can influence Aβ production.[13] Optimize the cell seeding density to ensure consistent and robust Aβ secretion.
Issues with Aβ Detection Assay	Verify the performance of your ELISA or mass spectrometry assay. Run appropriate controls, including a standard curve and positive/negative controls, to ensure the assay is working correctly.

Issue 2: High variability in results between replicate wells or experiments.

Possible Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before seeding and use calibrated pipettes to dispense equal numbers of cells into each well.
Edge Effects in Multi-well Plates	To minimize edge effects, avoid using the outer wells of the plate for experimental samples. Instead, fill them with sterile media or a buffer.
Inaccurate Pipetting of Compound	Use calibrated pipettes and ensure proper mixing of the compound in the culture medium.
Cell Culture Contamination	Regularly check for signs of microbial contamination, which can affect cell health and Aβ production.
Variability in Incubation Time	Ensure that the incubation time with the compound is consistent across all plates and experiments.

Issue 3: Observed cytotoxicity at higher concentrations.

Possible Cause	Recommended Solution
Off-target Effects	Although (9R)-RO7185876 is highly selective, high concentrations may lead to off-target effects. Perform a cell viability assay (e.g., MTT or LDH assay) in parallel with your Aβ modulation experiment to determine the cytotoxic concentration range.
Solvent Toxicity	Ensure that the final concentration of the solvent (e.g., DMSO) in the cell culture medium is below the toxic threshold for your specific cell line (typically ≤ 0.5%).
Compound Precipitation	High concentrations of the compound may lead to precipitation in the culture medium. Visually inspect the wells for any signs of precipitation. If observed, consider using a lower concentration range or a different formulation.

Quantitative Data Summary

Parameter	Cell Line	Value	Reference
IC50 Aβ42 (total)	Human H4	9 nM	[1]
IC50 Aβ42 (free)	Human H4	6 nM	[1]
IC50 Aβ42 (total)	Human HEK293	4 nM	[1]
IC50 Aβ42 (free)	Human HEK293	3 nM	[1]
IC50 Aβ42 (total)	Mouse N2A	5 nM	[1]
IC50 Aβ42 (free)	Mouse N2A	3 nM	[1]
Notch IC50	Human	>10,000 nM	[1]

Experimental Protocols

Protocol 1: In Vitro Aβ Modulation Assay in H4 Cells

This protocol describes a typical experiment to assess the effect of (9R)-RO7185876 on Aβ production in human neuroglioma H4 cells stably overexpressing human APP695 with the Swedish double mutation.

Materials:

• Human neuroglioma H4 cells stably expressing APP695swe

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Hygromycin B (or other selection antibiotic)

• (9R)-RO7185876

• Anhydrous DMSO

• 96-well cell culture plates

• Aβ42 and Aβ40 ELISA kits

Procedure:

• Cell Seeding:

  • Culture H4-APP695swe cells in DMEM supplemented with 10% FBS and the appropriate selection antibiotic.

  • Trypsinize and resuspend the cells in fresh culture medium.

  • Seed the cells into a 96-well plate at a density of 30,000 cells per well in 100 µL of medium.[11]

  • Incubate the plate at 37°C in a 5% CO2 incubator for 3-4 hours to allow the cells to attach.[11]

• Compound Preparation and Addition:

  • Prepare a 10 mM stock solution of (9R)-RO7185876 in anhydrous DMSO.

  • Perform serial dilutions of the stock solution in culture medium to prepare working solutions at 1.5-fold the final desired concentrations.

  • Carefully add 50 µL of the working solutions to the respective wells to achieve the final desired concentrations (e.g., in a half-log dilution series from 4 µM down to 0.0013 µM).[11]

  • Include a vehicle control (medium with the same final concentration of DMSO as the compound-treated wells).

  • The final DMSO concentration should not exceed 0.5%.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[11]

• Sample Collection:

  • After incubation, centrifuge the plate at a low speed to pellet any detached cells.

  • Carefully collect the cell culture supernatant for Aβ analysis. Samples can be stored at -80°C if not analyzed immediately.

• Aβ Quantification:

  • Quantify the levels of Aβ42 and Aβ40 in the culture supernatant using specific ELISA kits according to the manufacturer's instructions.[11][13]

• Data Analysis:

  • Calculate the concentrations of Aβ42 and Aβ40 for each treatment condition.

  • Determine the Aβ42/Aβ40 ratio.

  • Plot the percentage inhibition of Aβ42 production and the change in the Aβ42/Aβ40 ratio as a function of the (9R)-RO7185876 concentration.

  • Calculate the IC50 value for Aβ42 reduction using a suitable non-linear regression model.

Visualizations

Caption: Aβ processing pathway and the modulatory effect of (9R)-RO7185876.

Caption: General experimental workflow for Aβ modulation assay.

Caption: Troubleshooting decision tree for unexpected results.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition and modulation of γ-secretase for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments of small molecule γ-secretase modulators for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. γ-Secretase inhibitors and modulators: Mechanistic insights into the function and regulation of γ-Secretase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Mechanism of γ-Secretase Modulators for Alzheimer Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Aβ42:Aβ40 ratio modulates aggregation in beta-amyloid oligomers and drives metabolic changes and cellular dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Aβ42:Aβ40 ratio modulates aggregation in beta-amyloid oligomers and drives metabolic changes and cellular dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Modulation of γ-Secretase Reduces β-Amyloid Deposition in a Transgenic Mouse Model of Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Amyloid-β Production Via Cleavage of Amyloid-β Protein Precursor is Modulated by Cell Density - PMC [pmc.ncbi.nlm.nih.gov]

Improving the bioavailability of (9R)-RO7185876 for in vivo experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing (9R)-RO7185876 in in vivo experiments. The content addresses potential challenges and offers troubleshooting strategies to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is (9R)-RO7185876 and what is its primary mechanism of action?

A1: (9R)-RO7185876 is a potent and selective γ-secretase modulator (GSM) investigated as a potential treatment for Alzheimer's disease.[1][2] It modulates the activity of γ-secretase, an enzyme involved in the production of amyloid-β (Aβ) peptides.[1][2] Unlike γ-secretase inhibitors, which can have significant side effects, GSMs like (9R)-RO7185876 shift the production of Aβ peptides towards shorter, less amyloidogenic forms, such as Aβ37 and Aβ38, while reducing the levels of the aggregation-prone Aβ42.[1]

Q2: Does (9R)-RO7185876 have good oral bioavailability?

A2: Yes, published preclinical data indicates that (9R)-RO7185876 exhibits good oral bioavailability, leading to high exposure levels in rodent models.[1] This makes it suitable for oral administration in in vivo studies.

Q3: What are the known in vivo effects of (9R)-RO7185876?

A3: In a transgenic mouse model of Alzheimer's disease (APP-Swedish), oral administration of (9R)-RO7185876 led to a significant reduction of Aβ42 levels in the brain.[1] An excellent correlation between the compound's plasma concentration and the reduction in brain Aβ42 has been observed.[1]

Q4: What formulation was used for in vivo studies with (9R)-RO7185876?

A4: While the primary publication on the discovery of (9R)-RO7185876 does not specify the exact formulation for the in vivo studies, a vendor of the compound suggests several vehicle options for preparing solutions for in vivo experiments.[3] These include formulations based on DMSO, PEG300, Tween-80, saline, SBE-β-CD, and corn oil.[3] The choice of vehicle will depend on the required concentration and the route of administration.

Troubleshooting Guide for In Vivo Experiments

This guide addresses common issues that may arise during in vivo experiments with (9R)-RO7185876 or similar compounds, even those with inherently good bioavailability.

Problem	Potential Cause	Troubleshooting Steps
High variability in plasma exposure between subjects.	1. Inconsistent Dosing: Inaccurate volume administration, especially with small volumes for rodent studies. 2. Gavage Errors: Accidental administration into the lungs instead of the stomach. 3. Formulation Instability: Precipitation of the compound in the dosing vehicle before or during administration. 4. Physiological Differences: Variations in gastric pH, food intake, or transit time among animals.	1. Dosing Technique: Use calibrated pipettes or syringes. For very small volumes, consider dilution to a larger, more manageable volume. Ensure proper gavage technique. 2. Formulation Check: Visually inspect the formulation for any precipitation before dosing each animal. If solubility is a concern, consider the formulation strategies below. 3. Standardize Conditions: Fast animals overnight (if appropriate for the study) to reduce variability from food effects. Ensure consistent housing and handling conditions.
Lower-than-expected plasma concentrations.	1. Dosing Errors: See above. 2. Compound Precipitation: The compound may precipitate out of the formulation upon contact with gastrointestinal fluids. 3. Metabolic Instability: The compound may be rapidly metabolized in the species being studied. 4. Analytical Issues: Problems with the bioanalytical method (e.g., LC-MS/MS) used to quantify the drug.	1. Confirm Formulation: Prepare a fresh formulation and verify the concentration. 2. Evaluate Solubility: Check the compound's solubility in simulated gastric and intestinal fluids. If it precipitates, a different formulation strategy may be needed. 3. Review Metabolic Data: The discovery paper for (9R)-RO7185876 indicates a good DMPK profile, but if using a different compound, in vitro metabolic stability assays (e.g., with liver microsomes) can predict in vivo clearance.[1] 4. Validate Bioanalytical Method: Ensure the method is validated for accuracy, precision, and stability in the relevant biological matrix.
Precipitation of the compound in the dosing vehicle.	1. Poor Solubility: The concentration of (9R)-RO7185876 exceeds its solubility limit in the chosen vehicle. 2. Temperature Effects: Solubility may decrease if the formulation is stored at a lower temperature. 3. Incorrect Vehicle Preparation: The proportions of co-solvents or other excipients are incorrect.	1. Change Vehicle: Use a vehicle with higher solubilizing capacity. MedChemExpress suggests formulations such as 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline, which can achieve a solubility of ≥ 2.5 mg/mL.[3] 2. Use Heat/Sonication: Gentle heating or sonication can help dissolve the compound, but ensure it does not cause degradation.[3] Always check for stability. 3. Prepare Freshly: It is recommended to prepare the working solution for in vivo experiments freshly on the same day of use.[3]

General Strategies to Improve Bioavailability

While (9R)-RO7185876 has demonstrated good bioavailability, researchers may work with analogs or other compounds that are poorly soluble. The following strategies are commonly used to enhance the oral bioavailability of such molecules.

Formulation Approaches

Strategy	Description	Advantages	Disadvantages
Particle Size Reduction	Decreasing the particle size of the drug (e.g., through micronization or nanosizing) increases the surface area available for dissolution.[4][5][6]	Simple, well-established technique. Can significantly improve dissolution rate.	May not be sufficient for very poorly soluble compounds. Risk of particle agglomeration.[7]
Solid Dispersions	The drug is dispersed in a solid matrix, often a hydrophilic polymer, to create an amorphous solid dispersion.[5][8] This prevents the drug from crystallizing and enhances its dissolution.	Can significantly increase both the rate and extent of dissolution.[8] Can be formulated into solid dosage forms like tablets or capsules.	Can be physically unstable over time (recrystallization). Requires careful selection of the carrier polymer.
Lipid-Based Formulations	The drug is dissolved in a mixture of lipids, surfactants, and co-solvents. These can range from simple oil solutions to self-emulsifying drug delivery systems (SEDDS).[4][9]	Highly effective for lipophilic drugs. Can improve absorption by utilizing lipid absorption pathways. Protects the drug from degradation.	Formulations can be complex. Potential for drug precipitation upon dilution in the GI tract.
Use of Co-solvents and Surfactants	Incorporating co-solvents (like PEG300) and surfactants (like Tween-80) into a formulation can increase the solubility of a drug in an aqueous vehicle.[4][10]	Relatively simple to prepare liquid formulations for preclinical studies.	Risk of precipitation upon dilution in vivo. Potential for toxicity with high concentrations of some solvents/surfactants.
Complexation	Using complexing agents like cyclodextrins to form inclusion complexes. The exterior of the cyclodextrin (B1172386) is hydrophilic, which enhances the drug's solubility in water.[5][6]	Can significantly increase aqueous solubility. Can also improve drug stability.	The drug-cyclodextrin complex must dissociate to release the drug for absorption. Limited by the size and geometry of the drug molecule.

Experimental Protocols

Protocol 1: Preparation of a Vehicle for Oral Gavage (Based on Vendor Data)

This protocol describes the preparation of a common co-solvent vehicle suitable for many poorly soluble compounds for in vivo rodent studies.[3]

• Objective: To prepare a 1 mL working solution of (9R)-RO7185876 at a concentration of 2.5 mg/mL.

• Materials:

  • (9R)-RO7185876

  • DMSO (Dimethyl sulfoxide)

  • PEG300 (Polyethylene glycol 300)

  • Tween-80 (Polysorbate 80)

  • Saline (0.9% NaCl)

• Procedure:

  • Weigh the required amount of (9R)-RO7185876. To make a 2.5 mg/mL solution, you would start with a more concentrated stock in DMSO (e.g., 25 mg/mL).

  • To prepare the final 1 mL solution, add the solvents sequentially:

    • Take 100 µL of a 25 mg/mL DMSO stock solution.

    • Add 400 µL of PEG300 and mix thoroughly.

    • Add 50 µL of Tween-80 and mix until the solution is clear.

    • Add 450 µL of saline to reach the final volume of 1 mL.

  • Vortex the solution well.

  • Visually inspect for clarity. If precipitation occurs, gentle warming or sonication may be used to aid dissolution.

  • Prepare this formulation fresh on the day of the experiment.

Protocol 2: Single-Dose Pharmacokinetic (PK) Study Design

This protocol outlines a general workflow for a single-dose PK study in mice to determine key bioavailability parameters.

• Objective: To assess the oral bioavailability and pharmacokinetic profile of (9R)-RO7185876.

• Study Groups:

  • Group 1: Intravenous (IV) administration (e.g., 1-2 mg/kg) to determine clearance and volume of distribution. This group is necessary to calculate absolute oral bioavailability.

  • Group 2: Oral (PO) gavage administration (e.g., 5-10 mg/kg).

• Procedure:

  • Acclimate animals for at least 3 days before the study.

  • Fast animals overnight (e.g., 12 hours) prior to dosing, with water ad libitum.

  • Administer the compound to each group via the specified route.

  • Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Process blood to collect plasma (e.g., by centrifugation with an anticoagulant like EDTA).

  • Store plasma samples at -80°C until analysis.

  • Analyze plasma concentrations using a validated bioanalytical method (e.g., LC-MS/MS).

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) using appropriate software.

  • Calculate absolute oral bioavailability (F%) using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Visualizations

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. erpublications.com [erpublications.com]
• 5. mdpi.com [mdpi.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. mdpi.com [mdpi.com]
• 8. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methods of enhancing Dissolution and bioavailability of poorly soluble drugs | PPTX [slideshare.net]

How to minimize variability in (9R)-RO7185876 experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in experimental results when working with the gamma-secretase modulator (GSM), (9R)-RO7185876.

Frequently Asked Questions (FAQs)

Q1: What is (9R)-RO7185876 and what is its mechanism of action?

(9R)-RO7185876, also known as (S)-3, is a potent and selective gamma-secretase modulator (GSM).[1][2][3] Its primary mechanism of action is to allosterically modulate the γ-secretase enzyme complex. This modulation results in a shift in the cleavage of amyloid precursor protein (APP), leading to a decrease in the production of longer, aggregation-prone amyloid-beta (Aβ) peptides, specifically Aβ42 and Aβ40.[2][4] Concurrently, it increases the production of shorter, non-amyloidogenic Aβ peptides, such as Aβ37 and Aβ38.[2][4] Importantly, (9R)-RO7185876 does not inhibit the overall activity of γ-secretase, thus avoiding the toxic side effects associated with Notch pathway inhibition seen with traditional γ-secretase inhibitors (GSIs).[1][2][5]

Q2: What are the recommended storage and handling conditions for (9R)-RO7185876?

For optimal stability, stock solutions of (9R)-RO7185876 should be stored at -20°C for up to one month or at -80°C for up to six months.[6] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound. When preparing working solutions for in vivo experiments, it is recommended to freshly prepare them on the day of use.[6] If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[6]

Q3: In which cell lines has the activity of (9R)-RO7185876 been characterized?

The activity of (9R)-RO7185876 has been characterized in several cell lines, including human neuroglioma H4 cells and human embryonic kidney (HEK292) cells, both of which are commonly used for studying APP processing and Aβ secretion.[2] It has also been evaluated in mouse neuroblastoma N2A cells.[2]

Troubleshooting Guides

Guide 1: Inconsistent IC50 Values in Cell-Based Aβ Secretion Assays

Observed Problem	Potential Cause	Recommended Solution
High variability in IC50 values between replicate plates.	Inconsistent Cell Seeding: Uneven cell density across wells can lead to variability in Aβ production.	- Ensure thorough cell mixing before plating.- Use a calibrated multichannel pipette for cell seeding.- Visually inspect plates for even cell distribution before adding the compound.
Edge Effects: Wells on the outer edges of the plate are prone to evaporation, leading to changes in compound concentration.	- Avoid using the outer wells of the microplate for experimental samples.- Fill the outer wells with sterile media or PBS to maintain humidity.
Inaccurate Compound Dilution: Errors in preparing the serial dilutions of (9R)-RO7185876 will directly impact the dose-response curve.	- Prepare fresh serial dilutions for each experiment.- Use calibrated pipettes and ensure proper mixing at each dilution step.
Shifting IC50 values between experiments.	Cell Passage Number and Health: Cells at high passage numbers may exhibit altered physiology and response to treatment.	- Use cells within a defined, narrow passage number range for all experiments.- Regularly monitor cell viability and morphology.
Variability in Incubation Time: Inconsistent exposure time to the compound will affect the extent of Aβ modulation.	- Standardize the incubation time for all experiments. Use a precise timer.
DMSO Concentration: High concentrations of DMSO can be toxic to cells and affect assay performance.	- Ensure the final DMSO concentration is consistent across all wells, including vehicle controls, and is kept at a low, non-toxic level (typically ≤0.5%).

Guide 2: Unexpected Results in In Vivo Pharmacodynamic Studies

Observed Problem	Potential Cause	Recommended Solution
High variability in plasma or CSF Aβ levels at a given dose.	Inconsistent Dosing: Inaccurate oral gavage or injection can lead to variability in compound exposure.	- Ensure proper training on animal handling and dosing techniques.- For oral administration, verify proper placement of the gavage needle.
Variability in Animal Health: Underlying health issues in individual animals can affect drug metabolism and response.	- Use healthy animals from a reputable supplier.- Acclimatize animals to the facility before starting the experiment.- Monitor animals for any signs of illness.
Sample Collection and Processing: Inconsistent timing of sample collection or improper handling can lead to degradation of Aβ peptides.	- Adhere to a strict and consistent timetable for sample collection.- Use protease inhibitors in collection tubes.- Process and store samples consistently according to established protocols.
Lack of dose-dependent effect on Aβ levels.	Poor Compound Bioavailability: Issues with the formulation can lead to poor absorption of (9R)-RO7185876.	- Ensure the compound is fully dissolved in the vehicle.- Consider using a formulation that enhances solubility and absorption, such as those containing DMSO, PEG300, Tween-80, or SBE-β-CD.[6]
Rapid Metabolism: The compound may be rapidly cleared in the chosen animal model.	- Refer to pharmacokinetic data for the specific species being used. The clearance of (9R)-RO7185876 has been shown to be higher in rats compared to mice.[2]

Experimental Protocols & Data

In Vitro Cellular Aβ Secretion Assay Protocol

This protocol is adapted from the methodology used in the discovery of (9R)-RO7185876.[7]

• Cell Plating: Seed human neuroglioma H4 cells stably overexpressing human APP695 with the Swedish double mutation into 96-well plates at a density of 30,000 cells per well in 100 µL of IMDM media containing 10% FCS and 0.2 mg/L Hygromycin B.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 3-4 hours to allow for cell attachment.

• Compound Preparation: Prepare a serial dilution of (9R)-RO7185876 in culture media. A typical final concentration range would be from 0.0013 µM to 4 µM in half-log steps.

• Treatment: Add 50 µL of the 1.5-fold concentrated compound dilutions to the respective wells.

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO2 incubator.

• Aβ Measurement: Collect the cell culture supernatant and measure the levels of Aβ40 and Aβ42 using a validated immunoassay, such as an ELISA or Meso Scale Discovery (MSD) assay.

• Data Analysis: Calculate the IC50 values for the reduction of Aβ40 and Aβ42.

In Vitro Potency of (9R)-RO7185876

Cell Line	IC50 for Aβ42 Reduction (Total/Free)
Human H4 Cells	9/6 nM
Human HEK292 Cells	4/3 nM
Mouse N2A Cells	5/3 nM

Data sourced from Ratni et al., 2020.[2]

Visualizations

Signaling Pathway of (9R)-RO7185876 Action

Caption: Mechanism of action of (9R)-RO7185876 as a γ-secretase modulator.

Experimental Workflow for In Vitro Aβ Assay

Caption: A typical experimental workflow for in vitro Aβ secretion assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. embopress.org [embopress.org]
• 5. New precision medicine avenues to the prevention of Alzheimer’s disease from insights into the structure and function of γ-secretases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pubs.acs.org [pubs.acs.org]

Common pitfalls in (9R)-RO7185876 in vivo studies and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common pitfalls associated with in vivo studies of (9R)-RO7185876, a potent γ-secretase modulator (GSM).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (9R)-RO7185876?

A1: (9R)-RO7185876 is a γ-secretase modulator (GSM). Unlike γ-secretase inhibitors (GSIs), it does not block the enzyme's activity. Instead, it allosterically modulates γ-secretase, shifting the cleavage of amyloid precursor protein (APP) to favor the production of shorter, less amyloidogenic amyloid-beta (Aβ) peptides, such as Aβ37 and Aβ38, while reducing the levels of aggregation-prone Aβ42 and Aβ40.[1][2][3] A key advantage of this mechanism is the preservation of Notch signaling, which is often disrupted by GSIs, leading to toxicity.[1][4][5]

Q2: What is the recommended solvent and formulation for in vivo administration of (9R)-RO7185876?

A2: For in vivo studies, (9R)-RO7185876 can be formulated as a suspension for oral administration. A common vehicle for preclinical studies involves a mixture of solvents to ensure solubility and stability. One suggested formulation is a suspension in 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[6] It is crucial to ensure the compound is fully dissolved and the final solution is homogenous before administration.

Q3: What are the key pharmacokinetic parameters of (9R)-RO7185876 in preclinical models?

A3: (9R)-RO7185876 exhibits a favorable pharmacokinetic profile in rodents, demonstrating good oral bioavailability and a half-life that supports once-daily dosing.[1] Specific parameters from studies in mice are summarized in the table below.

Q4: Are there any known off-target effects or toxicity concerns with (9R)-RO7185876?

A4: (9R)-RO7185876 was developed to have high selectivity and avoid the off-target effects associated with GSIs, particularly the inhibition of Notch processing.[1][5] Preclinical toxicology studies in two species have shown good tolerability, supporting its advancement into further development.[1][4] However, as with any compound, it is essential to monitor for any unexpected adverse effects during in vivo studies.

Troubleshooting Guide

This guide addresses specific issues that may arise during in vivo experiments with (9R)-RO7185876.

Issue	Potential Cause	Troubleshooting Steps & Solutions
Lack of Efficacy (No significant change in Aβ peptide levels)	Inadequate Drug Exposure: The dose may be too low to achieve therapeutic concentrations in the target tissue (e.g., brain).	Dose-Response Study: Conduct a dose-escalation study to determine the optimal dose for achieving the desired pharmacodynamic effect.[2] Pharmacokinetic Analysis: Perform a pilot pharmacokinetic study in your specific animal model and strain to measure plasma and brain concentrations of (9R)-RO7185876.[7] Route of Administration: While oral administration has shown good bioavailability, consider alternative routes if exposure is still an issue.[1]
Formulation Issues: The compound may not be fully solubilized or may have precipitated out of solution, leading to inaccurate dosing.	Verify Solubility: Visually inspect the formulation for any precipitation. If necessary, use sonication or gentle heating to aid dissolution.[6] Fresh Preparation: Prepare the formulation fresh before each use to minimize degradation and precipitation.[8] Vehicle Control: Always include a vehicle-only control group to ensure the vehicle itself is not causing any effects.[9]
High Variability in Results Between Animals	Inconsistent Dosing: Inaccurate or inconsistent administration of the compound.	Standardize Dosing Technique: Ensure all personnel are trained in the same, precise dosing technique (e.g., oral gavage). Normalize Dose to Body Weight: Accurately weigh each animal before dosing and adjust the volume of administration accordingly.[10]
Biological Variability: Differences in metabolism or response between individual animals.	Increase Sample Size: A larger number of animals per group can help to mitigate the effects of individual variability. Acclimatization: Ensure animals are properly acclimatized to the housing and experimental conditions to reduce stress-induced variability.[7][10]
Unexpected Toxicity or Adverse Effects	Off-Target Effects: Although designed to be selective, the compound could have unforeseen interactions at high concentrations.	Dose Reduction: Determine if the toxicity is dose-dependent by testing lower doses.[10] Literature Review: Conduct a thorough search for any newly reported off-target liabilities for GSMs. Histopathology: If adverse effects are observed, perform histopathological analysis of key organs to identify any tissue damage.
Vehicle Toxicity: The vehicle used for formulation may be causing adverse effects.	Vehicle-Only Control: Ensure a vehicle-only control group is included in your study design to assess the effects of the vehicle alone.[9] Alternative Formulations: If the vehicle is suspected to be the cause of toxicity, explore alternative, well-tolerated formulations.

Data Presentation

Table 1: In Vitro Profile of (9R)-RO7185876

Parameter	Value	Species/Cell Line
IC50 Aβ42 (total)	9 nM	Human H4
IC50 Aβ42 (free)	4 nM	Human H4
IC50 Aβ42 (total)	4 nM	Human HEK292
IC50 Aβ42 (free)	2 nM	Human HEK292
IC50 Aβ42 (total)	5 nM	Mouse N2A
IC50 Aβ42 (free)	4 nM	Mouse N2A
h Notch IC50	>10,000 nM	Human
LogD	3.8
Fraction unbound (plasma)	1.4%	Human
1.4%	Mouse
1.4%	Rat

Data sourced from Ratni et al., 2020.[1]

Table 2: In Vivo Pharmacokinetic Profile of (9R)-RO7185876 in Mice

Parameter	Route	Dose (mg/kg)	Value
Cmax	IV	1	1400 ng/mL
PO	10	3600 ng/mL
AUC	IV	1	900 ng.h/mL
PO	10	20000 ng.h/mL
T1/2	IV	1	2.6 h
PO	10	3.0 h
CL	IV	1	18 mL/min/kg
Vss	IV	1	3.1 L/kg
F	37%

Data sourced from Ratni et al., 2020.[1]

Experimental Protocols

Protocol 1: General In Vivo Administration of (9R)-RO7185876 (Example)

• Compound Preparation:

  • Based on the desired dose and the average weight of the animals, calculate the required amount of (9R)-RO7185876.

  • Prepare the formulation vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline).

  • Dissolve the compound in the vehicle. Use a vortex mixer and/or sonicator to ensure complete dissolution. Prepare the formulation fresh daily.

• Animal Handling and Dosing:

  • Acclimatize animals to the housing conditions for at least one week before the experiment.

  • Record the body weight of each animal before dosing.

  • Administer the prepared (9R)-RO7185876 solution via the chosen route (e.g., oral gavage).

  • Administer the vehicle alone to the control group.

• Monitoring:

  • Observe the animals regularly for any signs of toxicity or adverse effects (e.g., changes in weight, behavior, or appearance).

Protocol 2: Acute Pharmacodynamic Study in APP-Swe Transgenic Mice

• Animals: Use APP-Swe transgenic mice (2-4 months old).

• Dosing:

  • Administer a single oral dose of (9R)-RO7185876. Include multiple dose groups and a vehicle control group (n=3-6 animals per group).

• Sample Collection:

  • At a predetermined time point post-dosing (e.g., 4 hours), sacrifice the animals.

  • Collect brain tissue (one hemisphere without cerebellum).

• Tissue Processing:

  • Homogenize the brain tissue in 1% DEA buffer with protease inhibitors.

  • Incubate the homogenate on ice for 5 hours.

• Aβ Quantification:

  • Analyze the levels of Aβ40 and Aβ42 in the brain homogenates using a validated immunoassay (e.g., ELISA or MSD).

This protocol is adapted from the supplementary information of Ratni et al., 2020.[11]

Visualizations

Caption: Mechanism of action of (9R)-RO7185876 as a γ-secretase modulator.

Caption: General experimental workflow for in vivo studies.

Caption: Troubleshooting decision tree for unexpected in vivo results.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical validation of a potent γ-secretase modulator for Alzheimer's disease prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]

Enhancing the stability of (9R)-RO7185876 in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on enhancing the stability of the γ-secretase modulator (9R)-RO7185876 in solution. The following sections offer troubleshooting advice and frequently asked questions to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (9R)-RO7185876 stock solutions?

A1: Proper storage is crucial for maintaining the integrity of (9R)-RO7185876. For stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1 month.[1] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation. The solid powder form of (9R)-RO7185876 is more stable and can be stored at -20°C for up to 3 years.[1]

Q2: My (9R)-RO7185876 solution appears cloudy or has precipitated. What should I do?

A2: Cloudiness or precipitation can indicate several issues, including poor solubility or compound degradation. (9R)-RO7185876 is highly soluble in DMSO (100 mg/mL), but its aqueous solubility is limited.[1] If precipitation occurs upon dilution into an aqueous buffer, consider the following:

• Decrease the final concentration: You may have exceeded the compound's solubility limit in your experimental buffer.

• Optimize the co-solvent concentration: While minimizing DMSO is often necessary for biological assays, a slightly higher concentration may be required to maintain solubility. Always include a vehicle control to account for any effects of the solvent.

• Adjust the pH: The solubility of compounds with ionizable groups can be pH-dependent. Experimenting with different buffer pH values may improve solubility.

• Use sonication or gentle heating: These methods can sometimes help to redissolve precipitated compound, but care should be taken as excessive heat can promote degradation.[1]

Q3: What are the likely degradation pathways for (9R)-RO7185876 in solution?

A3: While specific degradation kinetics for (9R)-RO7185876 are not extensively published, compounds with triazolo-azepine structures may be susceptible to certain degradation pathways:

• Hydrolysis: The azepine ring system could be susceptible to hydrolysis, particularly at non-neutral pH.

• Oxidation: The nitrogen-containing heterocyclic rings could be prone to oxidation. The presence of dissolved oxygen or exposure to light can facilitate this process. Studies on other azepine derivatives have shown that oxidation can lead to ring cleavage or the formation of various oxidized products.

Q4: How can I minimize the degradation of (9R)-RO7185876 during my experiments?

A4: To enhance the stability of (9R)-RO7185876 in your experimental solutions, consider the following preventative measures:

• Prepare fresh solutions: The most reliable way to ensure the integrity of the compound is to prepare solutions fresh from a solid powder or a recently prepared stock solution before each experiment.

• Use degassed buffers: To minimize oxidation, use buffers that have been degassed to remove dissolved oxygen.

• Protect from light: Store solutions in amber vials or wrap containers with aluminum foil to prevent photodegradation.

• Control the temperature: Perform experiments at the lowest feasible temperature to slow down potential degradation reactions.

• Use antioxidants: If oxidation is a concern, the addition of antioxidants to your buffer may be beneficial, but their compatibility with your assay should be verified.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving stability issues with (9R)-RO7185876 in solution.

Observed Issue	Potential Cause	Suggested Solution
Inconsistent assay results or loss of compound activity.	Compound degradation in the assay medium.	Prepare fresh solutions for each experiment. Assess compound stability directly in the assay medium over the time course of the experiment. Consider using a more stable buffer system.
Adsorption to plasticware.	Use low-binding microplates or glassware. Include a small amount of a non-ionic surfactant (e.g., Tween-20) in your buffer, if compatible with the assay.
Precipitate forms upon dilution into aqueous buffer.	Poor aqueous solubility.	Decrease the final concentration of the compound. Increase the percentage of co-solvent (e.g., DMSO), ensuring it does not affect the assay. Test a range of buffer pH to find the optimal solubility.
Change in solution color over time.	Oxidative degradation or other chemical reactions.	Prepare solutions under an inert atmosphere (e.g., nitrogen or argon). Use degassed buffers and protect solutions from light.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for (9R)-RO7185876

Form	Storage Temperature	Duration	Reference
Solid Powder	-20°C	Up to 3 years	[1]
In Solvent (DMSO)	-80°C	Up to 6 months	[1]
In Solvent (DMSO)	-20°C	Up to 1 month	[1]

Table 2: Solubility of (9R)-RO7185876

Solvent	Solubility	Reference
DMSO	100 mg/mL	[1]
In vivo formulation 1 (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)	≥ 2.5 mg/mL	[1]
In vivo formulation 2 (10% DMSO, 90% (20% SBE-β-CD in Saline))	≥ 2.5 mg/mL	[1]
In vivo formulation 3 (10% DMSO, 90% Corn Oil)	≥ 2.5 mg/mL	[1]

Experimental Protocols

Protocol 1: General Stability Assessment of (9R)-RO7185876 in an Aqueous Buffer

This protocol provides a framework for evaluating the stability of (9R)-RO7185876 in a specific buffer over time.

• Preparation of Stock Solution: Prepare a concentrated stock solution of (9R)-RO7185876 in 100% DMSO (e.g., 10 mM).

• Preparation of Test Solution: Dilute the stock solution to the final desired concentration in the aqueous buffer to be tested. Prepare a sufficient volume to allow for sampling at multiple time points.

• Incubation: Incubate the test solution under the desired experimental conditions (e.g., 4°C, room temperature, 37°C). Protect the solution from light if photostability is a concern.

• Time-Point Sampling: At designated time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the test solution.

• Quenching (if necessary): To stop any further degradation, immediately mix the aliquot with a cold organic solvent (e.g., acetonitrile (B52724) or methanol) at a 1:1 ratio. This will also precipitate any proteins if the buffer is a cell culture medium.

• Sample Preparation: Centrifuge the quenched samples to pellet any precipitate.

• Analysis: Analyze the supernatant by a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to quantify the remaining amount of (9R)-RO7185876.

• Data Analysis: Calculate the percentage of (9R)-RO7185876 remaining at each time point relative to the amount at time zero. Plot the percentage remaining versus time to determine the stability profile.

Visualizations

Caption: Mechanism of action of (9R)-RO7185876 in the amyloidogenic pathway.

Caption: Workflow for assessing the stability of (9R)-RO7185876 in solution.

Caption: Troubleshooting logic for stability issues of (9R)-RO7185876.

References

• 1. medchemexpress.com [medchemexpress.com]

Refining protocols for long-term (9R)-RO7185876 treatment in animals

This technical support center provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting guides, and frequently asked questions (FAQs) for the long-term administration of (9R)-RO7185876 in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (9R)-RO7185876?

A1: (9R)-RO7185876 is a potent and selective gamma-secretase modulator (GSM).[1][2][3] It functions by allosterically modulating the gamma-secretase complex to shift the cleavage of amyloid precursor protein (APP). This results in a decrease in the production of longer, amyloidogenic amyloid-beta (Aβ) peptides, specifically Aβ42 and Aβ40, which are associated with the formation of amyloid plaques in Alzheimer's disease.[1][2][4] Concurrently, it increases the levels of shorter, non-amyloidogenic Aβ peptides such as Aβ37 and Aβ38.[1][2] A significant advantage of (9R)-RO7185876 is that it does not inhibit the Notch signaling pathway, thereby avoiding a common side effect associated with pan-gamma-secretase inhibitors.[1][2][4]

Q2: What is the recommended route of administration for long-term studies in rodents?

A2: For long-term studies, oral administration is often preferred as it is less invasive and mimics the intended clinical route.[5] Oral gavage is a common and precise method for oral dosing in rodents.[6][7] However, due to the potential for stress and injury with repeated gavage, alternative methods such as voluntary ingestion through a palatable vehicle or administration in a hydration gel matrix can be considered, especially for very long-term studies.[8][9] The choice of administration route should be justified in the study protocol and approved by the Institutional Animal Care and Use Committee (IACUC).[10]

Q3: What are the known preclinical safety and tolerability findings for (9R)-RO7185876?

A3: Preclinical studies, including dose range finding (DRF) toxicology studies in both mice and rats, have shown that (9R)-RO7185876 has good tolerability.[1][2] No major histopathological findings were reported in these short-term toxicology studies that would prevent further development.[2] As with any long-term study, it is crucial to monitor for any unforeseen adverse effects.

Q4: What should be monitored during long-term treatment with (9R)-RO7185876?

A4: Comprehensive monitoring is essential for animal welfare and data integrity. Key parameters to monitor include:

• Clinical Signs: Daily observation for any changes in behavior (e.g., lethargy, aggression), posture, grooming, and signs of pain or distress.[11]

• Body Weight: At least weekly measurements are recommended, as significant weight loss can be an indicator of poor health.[12]

• Food and Water Intake: Monitor for any significant changes.

• Gastrointestinal Effects: Observe for signs of diarrhea, constipation, or other gastrointestinal issues.

• Pharmacodynamic Readouts: Depending on the study goals, periodic collection of blood or cerebrospinal fluid (CSF) to measure Aβ peptide levels can confirm target engagement.

• Animal Welfare: Use of a mouse grimace scale can help in assessing pain.[13]

Experimental Protocols

Protocol 1: Long-Term Oral Gavage Administration of (9R)-RO7185876 in Mice

Objective: To provide a standardized procedure for the daily oral administration of (9R)-RO7185876 to mice for a long-term duration (e.g., 3-6 months).

Materials:

• (9R)-RO7185876

• Vehicle (see formulation table below)

• Sterile syringes (1 mL)

• Appropriately sized stainless steel or flexible plastic gavage needles (e.g., 20-22 gauge for adult mice).[6]

• Animal scale

• Personal Protective Equipment (PPE)

Procedure:

• Animal Acclimation: Allow mice to acclimate to the facility for at least one week prior to the start of the study.

• Dose Calculation and Formulation:

  • Calculate the required dose for each animal based on its most recent body weight.

  • Prepare the dosing solution of (9R)-RO7185876 in the chosen vehicle. Ensure the compound is fully dissolved. Sonication may be used to aid dissolution.[14]

• Animal Restraint:

  • Gently but firmly restrain the mouse to prevent movement and injury. Ensure the head and body are in a straight line to facilitate the passage of the gavage needle.

• Gavage Needle Insertion:

  • Measure the gavage needle from the tip of the mouse's nose to the last rib to ensure proper insertion length.

  • Gently insert the gavage needle into the esophagus. The needle should pass with minimal resistance. If resistance is met, withdraw and re-insert.[11]

• Substance Administration:

  • Slowly administer the calculated volume of the dosing solution. Avoid rapid administration to prevent regurgitation and aspiration.[15]

• Post-Administration Monitoring:

  • Observe the animal for at least 15 minutes post-gavage for any signs of distress, such as difficulty breathing, choking, or bleeding from the mouth.[11]

  • Return the animal to its home cage.

Data Presentation: Vehicle Formulations for In Vivo Studies

Protocol	Solvent 1	Solvent 2	Solvent 3	Solvent 4	Solubility
1	10% DMSO	40% PEG300	5% Tween-80	45% Saline	≥ 2.5 mg/mL
2	10% DMSO	90% (20% SBE-β-CD in Saline)	-	-	≥ 2.5 mg/mL
3	10% DMSO	90% Corn Oil	-	-	≥ 2.5 mg/mL
Data sourced from MedchemExpress product information for RO7185876.[14]

Troubleshooting Guides

Issue	Potential Cause(s)	Recommended Action(s)
Animal Distress During Gavage (struggling, vocalization)	- Improper restraint technique- Inexperienced operator- Animal anxiety	- Ensure proper training in animal handling and gavage techniques.- Acclimate the animal to handling prior to the study.- Consider using a light anesthetic (e.g., isoflurane) if justified and approved by the IACUC.[12]
Regurgitation or Aspiration of Dosing Solution	- Incorrect gavage needle placement (in trachea)- Administration volume too large- Administration too rapid	- Confirm proper gavage technique and needle placement.- Reduce the volume of administration.- Administer the solution more slowly.- If aspiration is suspected, monitor the animal closely for signs of respiratory distress and consult with veterinary staff.[11]
Esophageal or Gastric Injury	- Improper gavage technique- Use of a damaged or inappropriate gavage needle	- Use a flexible plastic gavage needle to minimize the risk of perforation.[15]- Ensure the gavage needle is smooth and of the correct size.- If injury is suspected, cease gavage and consult with veterinary staff.
Significant Body Weight Loss (>15-20%)	- Systemic toxicity of the compound- Chronic stress from handling and gavage- Dehydration or reduced food intake	- Re-evaluate the dose of (9R)-RO7185876.- Consider alternative, less stressful administration routes.- Provide supplemental hydration and palatable food.- Consult with veterinary staff to rule out other health issues.
Lack of Expected Pharmacodynamic Effect	- Incorrect dose or formulation- Poor oral bioavailability of the formulation- Rapid metabolism of the compound	- Verify dose calculations and formulation preparation.- Conduct pharmacokinetic studies to assess drug exposure.- Consider adjusting the dosing frequency based on the compound's half-life.

Visualizations

Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. atsjournals.org [atsjournals.org]
• 7. rjptsimlab.com [rjptsimlab.com]
• 8. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A novel approach for long-term oral drug administration in animal research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. az.research.umich.edu [az.research.umich.edu]
• 11. research.fsu.edu [research.fsu.edu]
• 12. Evaluation of Mice Undergoing Serial Oral Gavage While Awake or Anesthetized - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Longitudinal Studies on Alzheimer Disease Mouse Models with Multiple Tracer PET/CT: Application of Reduction and Refinement Principles in Daily Practice to Safeguard Animal Welfare during Progressive Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. youtube.com [youtube.com]

Reference Data & Comparative Studies

Shifting the Amyloid Cascade: A Comparative Analysis of (9R)-RO7185876 and Other Gamma-Secretase Modulators

For researchers, scientists, and drug development professionals, the pursuit of effective Alzheimer's disease therapeutics has led to a nuanced understanding of amyloid-beta (Aβ) peptide production. Gamma-secretase modulators (GSMs) have emerged as a promising class of small molecules that aim to alter the production of Aβ peptides, shifting the balance from the aggregation-prone Aβ42 to shorter, less amyloidogenic forms. This guide provides a comparative analysis of (9R)-RO7185876, a potent novel GSM, alongside other key modulators, supported by experimental data and detailed methodologies.

Gamma-secretase, a multi-subunit protease, plays a crucial role in the final step of Aβ production from the amyloid precursor protein (APP). While early attempts to inhibit this enzyme with gamma-secretase inhibitors (GSIs) were fraught with mechanism-based toxicities due to the inhibition of other critical signaling pathways like Notch, GSMs offer a more refined approach.[1][2] These molecules allosterically modulate the enzyme, preserving its overall activity while altering its processivity, leading to a decrease in the pathogenic Aβ42 and Aβ40 peptides and a concurrent increase in shorter species such as Aβ37 and Aβ38.[3][4]

Quantitative Comparison of Leading Gamma-Secretase Modulators

The landscape of GSMs has evolved from first-generation non-steroidal anti-inflammatory drugs (NSAIDs) to highly potent, second-generation non-NSAID compounds.[5][6] (9R)-RO7185876, a triazolo-azepine derivative, represents a significant advancement in this class, demonstrating high potency and a favorable safety profile in preclinical studies.[3][7] The following tables summarize key quantitative data for (9R)-RO7185876 and other notable GSMs.

Compound	Chemical Class	Aβ42 IC50 (nM)	Aβ40 IC50 (nM)	Notch IC50 (nM)	Selectivity (Notch/Aβ42)	Key Findings
(9R)-RO7185876 ((S)-3)	Triazolo-azepine	4 (Hek292, free)	-	>10000	>2500	Potent and selective with a good in vivo DMPK profile.[3]
BPN-15606	Pyridazine	4.1	80	-	>40-fold safety margin in rats	Reduces Aβ42 and Aβ40 in mice and normalizes downstream pathologies.[4][8][9]
E2012	Arylimidazole	83	-	-	-	First non-NSAID GSM to enter clinical trials; produced a ~50% reduction in plasma Aβ42.[2][6]
BMS-932481	Bicyclic pyrimidine	-	-	-	-	Demonstrated dose-dependent reductions in CSF Aβ40 and Aβ42 in Phase I studies, but development was halted due to liver toxicity.[10]
Tarenflurbil	NSAID derivative	~200,000-300,000	-	-	-	First-generation GSM with weak potency and poor brain penetration; failed in Phase III trials.[5]

Note: IC50 values can vary depending on the assay system (e.g., cell line, total vs. free compound concentration). Data is presented as reported in the cited literature.

Experimental Protocols

To ensure reproducibility and facilitate comparative evaluation, detailed methodologies for key experiments are crucial.

In Vitro Cellular Aβ Secretion Assay

This assay is fundamental for determining the potency and selectivity of GSMs.

Objective: To measure the dose-dependent effect of a test compound on the secretion of Aβ42, Aβ40, and other Aβ species from a cellular model.

Methodology:

• Cell Culture: Human neuroglioma H4 cells stably overexpressing the human APP695 isoform with the Swedish double mutation (K595N/M596L) are plated in 96-well plates.[11] These cells are cultured in Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% Fetal Calf Serum (FCS) and a selection antibiotic (e.g., 0.2 mg/L Hygromycin B) and incubated at 37°C in a 5% CO2 environment.[11]

• Compound Treatment: A few hours after plating, test compounds are serially diluted in culture media and added to the cells to achieve a range of final concentrations (e.g., from 4 µM down to 0.0013 µM in half-log steps).[11]

• Incubation: The cells are incubated with the compounds for 24 hours.[11]

• Sample Collection: After incubation, the conditioned medium is collected for Aβ analysis.

• Aβ Quantification: The levels of different Aβ species (Aβ42, Aβ40, Aβ38, Aβ37) in the conditioned medium are quantified using specific immunoassays, such as electrochemiluminescence (ECL) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The results are typically expressed as the concentration of compound that inhibits 50% of Aβ42 secretion (IC50). A dose-response curve is generated to determine this value. The effect on other Aβ species is also plotted to characterize the modulation profile.

Notch Selectivity Assay

Objective: To assess the off-target effect of a GSM on the processing of Notch, a critical substrate of gamma-secretase.

Methodology:

• Cell Line: A reporter cell line is used, typically HEK293 cells stably expressing a Notch receptor (e.g., Notch1) and a reporter gene (e.g., luciferase) under the control of a Notch-responsive promoter.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound, alongside a known gamma-secretase inhibitor as a positive control.

• Assay: After a suitable incubation period, cell lysates are prepared, and the reporter gene activity (e.g., luminescence) is measured.

• Data Analysis: A decrease in reporter activity indicates inhibition of Notch signaling. The IC50 for Notch inhibition is determined and compared to the Aβ42 IC50 to calculate the selectivity index. GSMs are desired to have a high selectivity index, indicating minimal impact on Notch signaling at concentrations that effectively modulate Aβ production.[3]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is essential for a clear understanding.

Figure 1. Mechanism of Gamma-Secretase Modulation. This diagram illustrates how GSMs like (9R)-RO7185876 allosterically modulate γ-secretase, shifting APP processing away from the production of amyloidogenic Aβ42 and towards shorter, non-amyloidogenic Aβ peptides.

References

• 1. scitechdaily.com [scitechdaily.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical validation of a potent γ-secretase modulator for Alzheimer's disease prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments of small molecule γ-secretase modulators for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. γ-Secretase Modulator BPN15606 Reduced Aβ42 and Aβ40 and Countered Alzheimer-Related Pathologies in a Mouse Model of Down Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacological and Toxicological Properties of the Potent Oral γ-Secretase Modulator BPN-15606 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Turning the tide on Alzheimer’s disease: modulation of γ-secretase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Validating the Notch-Sparing Activity of (9R)-RO7185876: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of therapeutics for Alzheimer's disease targeting γ-secretase has been a journey of refinement, moving from broad-spectrum inhibitors to more selective modulators. A key challenge has been mitigating off-target effects, particularly the inhibition of Notch signaling, which is crucial for normal cellular function. This guide provides a comparative analysis of (9R)-RO7185876, a novel γ-secretase modulator (GSM), with other notable γ-secretase inhibitors and modulators, focusing on their Notch-sparing activity. Experimental data is presented to offer an objective performance comparison, alongside detailed protocols for key validation assays.

Mechanism of Action: Modulators vs. Inhibitors

Gamma-secretase is a multi-subunit protease responsible for the final cleavage of the amyloid precursor protein (APP), generating amyloid-beta (Aβ) peptides.[1] Non-selective γ-secretase inhibitors (GSIs) block this cleavage, reducing Aβ production but also inhibiting the processing of other substrates, most notably the Notch receptor.[1] This interference with Notch signaling can lead to significant toxicity.

In contrast, γ-secretase modulators (GSMs) like (9R)-RO7185876 do not inhibit the enzyme's activity outright. Instead, they allosterically modulate γ-secretase to shift its cleavage preference on APP, resulting in the production of shorter, less amyloidogenic Aβ species (e.g., Aβ37, Aβ38) at the expense of the more aggregation-prone Aβ42 and Aβ40 peptides.[2][3] This modulatory approach is designed to preserve the essential processing of the Notch receptor, offering a potentially safer therapeutic window.[4]

Comparative Efficacy and Notch-Sparing Activity

The following table summarizes the in vitro potency of (9R)-RO7185876 and selected comparators against Aβ42 production and Notch signaling. The selectivity index, calculated as the ratio of the IC50 for Notch inhibition to the IC50 for Aβ42 inhibition, provides a quantitative measure of Notch-sparing activity. A higher selectivity index indicates greater safety with respect to Notch-related side effects.

Compound	Type	Aβ42 IC50 (nM)	Notch IC50 (nM)	Selectivity Index (Notch IC50 / Aβ42 IC50)
(9R)-RO7185876	GSM	~9	>10000	>1111
Avagacestat (BMS-708163)	GSI	0.27	51.58	~191
Semagacestat (LY450139)	GSI	10.9	14.1	~1.3
E2012	GSM	~50% reduction of plasma Aβ42	No effect on Notch processing	High (exact IC50 not specified)

Note: IC50 values are compiled from various sources and may have been determined using different assay conditions. Direct head-to-head comparisons are most informative.

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams illustrate the relevant biological pathways and experimental procedures.

Caption: Mechanism of γ-secretase modulation by (9R)-RO7185876.

Caption: Workflow for a cell-based luciferase reporter assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to determine the Notch-sparing activity of γ-secretase modulators and inhibitors.

Cell-Based Luciferase Reporter Assay for Notch Signaling

This assay quantitatively measures the activity of the Notch signaling pathway in response to a test compound.

Materials:

• HEK293 cells (or other suitable cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Plasmid encoding a constitutively active form of Notch (e.g., NotchΔE)

• Plasmid containing a luciferase reporter gene driven by a Notch-responsive promoter (e.g., CSL/RBP-Jκ responsive element)

• Plasmid encoding Renilla luciferase for normalization

• Transfection reagent (e.g., Lipofectamine)

• 96-well white, clear-bottom tissue culture plates

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Cell Seeding: The day before transfection, seed HEK293 cells into a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Prepare a DNA-transfection reagent complex according to the manufacturer's protocol. Co-transfect the cells with the Notch receptor plasmid, the luciferase reporter plasmid, and the Renilla luciferase control plasmid.

  • Add the complex to the cells and incubate for 24-48 hours to allow for protein expression.[5]

• Compound Treatment:

  • Prepare serial dilutions of (9R)-RO7185876 and comparator compounds in culture medium.

  • Remove the transfection medium from the cells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO).

  • Incubate the cells for an additional 24 hours.[6]

• Cell Lysis:

  • Wash the cells once with phosphate-buffered saline (PBS).

  • Add passive lysis buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.[7]

• Luciferase Assay:

  • Transfer the cell lysate to a white 96-well luminometer plate.

  • Add the firefly luciferase substrate to each well and measure the luminescence using a luminometer.

  • Add the Stop & Glo® reagent (or equivalent) to quench the firefly luciferase reaction and activate the Renilla luciferase. Measure the Renilla luminescence.[8]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency and cell number.

  • Calculate the percentage of Notch inhibition relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration and determine the IC50 value using a non-linear regression analysis.

In Vitro γ-Secretase Activity Assay (Aβ Quantification)

This assay measures the direct effect of a compound on the enzymatic activity of γ-secretase in a cell-free system.

Materials:

• Cell line overexpressing APP (e.g., HEK293-APP)

• Cell lysis buffer (e.g., containing a mild detergent like CHAPSO)

• Recombinant γ-secretase substrate (e.g., purified C100-FLAG)

• Assay buffer

• Test compounds

• Aβ40 and Aβ42 ELISA kits

• Microplate reader

Procedure:

• Enzyme Preparation:

  • Harvest HEK293-APP cells and prepare a membrane fraction by homogenization and ultracentrifugation.

  • Solubilize the membrane fraction with a detergent-containing buffer to extract the active γ-secretase complex.[9]

• Enzymatic Reaction:

  • In a microplate, combine the solubilized γ-secretase, the recombinant substrate, and varying concentrations of the test compound in the assay buffer.

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 4 hours).

• Aβ Quantification:

  • Stop the enzymatic reaction.

  • Quantify the amount of Aβ40 and Aβ42 produced in each reaction using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of Aβ40 and Aβ42 production for each compound concentration relative to the vehicle control.

  • Generate dose-response curves and determine the IC50 values for Aβ40 and Aβ42 inhibition.

Conclusion

The data presented in this guide demonstrate that (9R)-RO7185876 is a potent γ-secretase modulator with a remarkable Notch-sparing profile. Its high selectivity index, in contrast to non-selective GSIs like Semagacestat, highlights a significant advancement in the development of safer Alzheimer's disease therapeutics. The detailed experimental protocols provided herein offer a framework for researchers to independently validate the Notch-sparing activity of (9R)-RO7185876 and other emerging γ-secretase modulators. This comparative approach is essential for making informed decisions in the pursuit of effective and well-tolerated treatments for this devastating neurodegenerative disease.

References

• 1. Discovery of Notch-Sparing γ-Secretase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease [frontiersin.org]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. γ-SECRETASE INHIBITORS AND MODULATORS FOR ALZHEIMER’S DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative Measurement of γ-Secretase-mediated Amyloid Precursor Protein and Notch Cleavage in Cell-based Luciferase Reporter Assay Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. assaygenie.com [assaygenie.com]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. Development of a High-Throughput Assay for Screening of γ-Secretase Inhibitor with Endogenous Human, Mouse or Drosophila γ-Secretase - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison: (9R)-RO7185876 vs. Semagacestat in the Modulation of Gamma-Secretase for Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two distinct approaches to modulating gamma-secretase for the potential treatment of Alzheimer's disease: the gamma-secretase modulator (GSM), (9R)-RO7185876, and the gamma-secretase inhibitor (GSI), semagacestat (B1675699). While both compounds target the enzymatic complex responsible for the final cleavage of the amyloid precursor protein (APP), their mechanisms of action, selectivity profiles, and ultimate clinical outcomes differ significantly. This analysis is intended to inform future research and development in this critical therapeutic area.

Executive Summary

Semagacestat, a potent GSI, was designed to broadly inhibit gamma-secretase activity to reduce the production of amyloid-beta (Aβ) peptides. However, its development was halted in Phase III clinical trials due to a lack of efficacy and a concerning safety profile.[1][2] The adverse effects were largely attributed to its non-selective inhibition of Notch signaling, a critical pathway for cellular differentiation and function.[3][4]

In contrast, (9R)-RO7185876 represents a more refined, second-generation approach. As a GSM, it allosterically modulates gamma-secretase to specifically reduce the production of longer, aggregation-prone Aβ peptides (Aβ42 and Aβ40) while increasing the formation of shorter, potentially protective Aβ species (Aβ37 and Aβ38).[5] Crucially, this modulation is achieved without inhibiting the processing of Notch, offering a potentially safer therapeutic window.[5]

Data Presentation

Table 1: Comparative Profile of (9R)-RO7185876 and Semagacestat

Feature	(9R)-RO7185876	Semagacestat
Drug Class	Gamma-Secretase Modulator (GSM)	Gamma-Secretase Inhibitor (GSI)
Primary Mechanism	Allosterically modulates gamma-secretase to shift APP processing towards shorter Aβ peptides.[5]	Directly inhibits the catalytic activity of gamma-secretase.[1][3]
Effect on Aβ Peptides	Decreases Aβ42 and Aβ40; Increases Aβ37 and Aβ38; No change in total Aβ.[5]	Broadly decreases the production of all Aβ peptides.[6]
Notch Selectivity	Highly selective; Does not inhibit Notch signaling (IC50 >10,000 nM).[5]	Non-selective; Inhibits Notch signaling, leading to mechanism-based toxicities.[3][4]
In Vitro Potency (Aβ42)	High potency (IC50 = 4/2 nM total/free in Hek292 cells).[5]	Potent inhibitor (specific IC50 values from comparable assays not readily available in public domain).
Clinical Development	Selected for entry into human enabling studies.[5][7]	Halted in Phase III clinical trials (IDENTITY & IDENTITY-2).[1][2]
Reported Efficacy	Preclinically demonstrated in vivo efficacy in a pharmacodynamic mouse model.[5][7]	Failed to slow cognitive decline; associated with worsening of clinical measures.[2]
Safety Profile	Favorable preclinical safety profile; well-tolerated in rodent toxicology studies.[5]	Associated with increased risk of skin cancer, infections, and other adverse events.[1][2][4]

Signaling Pathways and Mechanisms of Action

The differential effects of (9R)-RO7185876 and semagacestat can be best understood by examining their impact on the gamma-secretase and Notch signaling pathways.

Caption: Mechanism of action of (9R)-RO7185876 and semagacestat on the amyloidogenic pathway.

Caption: Differential impact of (9R)-RO7185876 and semagacestat on the Notch signaling pathway.

Experimental Protocols

In Vitro Cellular Aβ Secretion Assay (for (9R)-RO7185876)

This assay is designed to determine the potency of compounds in modulating the secretion of Aβ peptides from cultured cells.

• Cell Line: Human neuroglioma H4 cells stably overexpressing the human APP695 isoform with the Swedish double mutation (K595N/M596L).

• Protocol:

  • Cells are plated at a density of 30,000 cells per well in 96-well plates in IMDM media supplemented with 10% FCS and 0.2 mg/L Hygromycin B.

  • Plates are incubated at 37°C in a 5% CO2 environment.

  • Approximately 3-4 hours after plating, test compounds (e.g., (9R)-RO7185876) are diluted in culture media and added to the wells to achieve final concentrations typically ranging from 0.0013 µM to 4 µM in a half-log dilution series.

  • The cells are incubated with the compounds for 24 hours.

  • Following incubation, the cell culture supernatant is collected, and the levels of Aβ40 and Aβ42 are quantified using specific immunoassays (e.g., ELISA or Meso Scale Discovery).

• Data Analysis: Dose-response curves are generated by plotting the percentage of Aβ peptide reduction against the logarithm of the compound concentration. The IC50 value, representing the concentration at which 50% of Aβ secretion is inhibited, is then calculated.

Notch Cellular Reporter Assay (for (9R)-RO7185876)

This assay is used to assess the off-target inhibitory effect of compounds on the Notch signaling pathway.

• Cell Line: A suitable cell line (e.g., HEK293) is used.

• Protocol:

  • Cells are co-transfected with two plasmids:

    • An expression vector for a constitutively active form of Notch (NotchΔE) that requires gamma-secretase cleavage for signaling.

    • A reporter plasmid containing a luciferase gene under the control of a promoter with binding sites for the RBP-Jk transcription factor (a downstream target of the Notch intracellular domain, NICD).

  • Transfection is typically performed using a lipid-based transfection reagent.

  • Following transfection, the cells are treated with various concentrations of the test compound (e.g., (9R)-RO7185876) or a vehicle control.

  • After an appropriate incubation period, cell lysates are prepared, and luciferase activity is measured using a luminometer.

• Data Analysis: The luciferase signal is normalized to a co-transfected control (e.g., Renilla luciferase) to account for variations in transfection efficiency and cell viability. A dose-response curve is generated by plotting the percentage of inhibition of luciferase activity against the logarithm of the compound concentration to determine the IC50 value for Notch inhibition.

Conclusion

The head-to-head comparison of (9R)-RO7185876 and semagacestat provides a clear illustration of the evolution of gamma-secretase-targeting therapeutics for Alzheimer's disease. The clinical failure of the non-selective GSI semagacestat highlighted the critical importance of sparing the Notch signaling pathway.[8] The development of GSMs, such as (9R)-RO7185876, with their highly selective mechanism of action, represents a more nuanced and potentially safer strategy.[5] By specifically reducing pathogenic Aβ species without causing the mechanism-based toxicities associated with broad-spectrum inhibition, GSMs hold renewed promise in the ongoing search for effective disease-modifying treatments for Alzheimer's disease. The preclinical data for (9R)-RO7185876 are encouraging and support its further investigation in clinical settings.

References

• 1. Semagacestat - Wikipedia [en.wikipedia.org]
• 2. Lilly Halts Development of Semagacestat for Alzheimer's Disease Based on Preliminary Results of Phase III Clinical Trials [prnewswire.com]
• 3. benchchem.com [benchchem.com]
• 4. Safety profile of semagacestat, a gamma-secretase inhibitor: IDENTITY trial findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Semagacestat | ALZFORUM [alzforum.org]
• 7. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Analysis of (9R)-RO7185876 and Aducanumab for the Treatment of Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy and underlying mechanisms of two distinct therapeutic agents for Alzheimer's disease: (9R)-RO7185876, a gamma-secretase modulator, and aducanumab, an amyloid-beta-directed monoclonal antibody. This document synthesizes available preclinical and clinical data to offer an objective overview for the scientific community.

Introduction and Overview

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) plaques and neurofibrillary tangles in the brain. The amyloid cascade hypothesis has been a central tenet of AD drug development, leading to therapies aimed at reducing the Aβ burden. (9R)-RO7185876 and aducanumab represent two different strategies to target this pathology.

(9R)-RO7185876 is a potent and selective gamma-secretase modulator (GSM) belonging to the triazolo-azepine chemical class.[1][2] It is currently in Phase I clinical development for the treatment of Alzheimer's disease.[3] GSMs aim to alter the production of Aβ peptides, shifting it towards shorter, less amyloidogenic forms, without inhibiting the overall activity of gamma-secretase, an enzyme crucial for other cellular functions.[1][2]

Aducanumab (formerly marketed as Aduhelm®) is a human monoclonal antibody that targets aggregated forms of Aβ, including soluble oligomers and insoluble fibrils that form amyloid plaques.[4][5] It received accelerated approval from the U.S. Food and Drug Administration (FDA) in 2021, a decision that was met with significant controversy within the scientific community due to conflicting clinical trial results.[4][6] Biogen has since discontinued (B1498344) the commercialization of Aduhelm®.

Mechanism of Action

The fundamental difference between (9R)-RO7185876 and aducanumab lies in their approach to mitigating Aβ pathology.

(9R)-RO7185876 acts upstream by modulating the enzymatic activity of gamma-secretase, a key enzyme in the production of Aβ peptides from the amyloid precursor protein (APP).[1] Instead of inhibiting the enzyme, which has been associated with significant side effects due to the role of gamma-secretase in processing other essential proteins like Notch, (9R)-RO7185876 allosterically modifies the enzyme.[1][7] This modulation results in a decrease in the production of the aggregation-prone Aβ42 and Aβ40 peptides and a concomitant increase in the production of shorter, less toxic Aβ peptides such as Aβ37 and Aβ38.[1] Importantly, the total amount of Aβ peptide remains unchanged.[1]

Aducanumab operates downstream by targeting and clearing existing Aβ aggregates.[4][5] As a monoclonal antibody, it binds to a specific epitope on the Aβ peptide, primarily found in aggregated forms.[4] This binding is thought to trigger the clearance of amyloid plaques from the brain through mechanisms involving microglial phagocytosis.[8]

Signaling Pathway Diagrams

Figure 1: Mechanism of (9R)-RO7185876 as a gamma-secretase modulator.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Two Randomized Phase 3 Studies of Aducanumab in Early Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. neurology.org [neurology.org]
• 6. ENGAGE and EMERGE: Truth and consequences? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Mechanism of γ-Secretase Modulators for Alzheimer Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of the Therapeutic Window: (9R)-RO7185876 vs. Gamma-Secretase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic window of the novel Gamma-Secretase Modulator (GSM), (9R)-RO7185876, with traditional Gamma-Secretase Inhibitors (GSIs). The assessment is based on currently available preclinical data, focusing on efficacy in modulating amyloid-beta (Aβ) peptides versus the off-target toxicity associated with Notch signaling inhibition.

Executive Summary

(9R)-RO7185876, a potent and selective GSM, demonstrates a significantly wider therapeutic window compared to traditional GSIs. This is primarily attributed to its distinct mechanism of action. Unlike GSIs which broadly inhibit gamma-secretase activity, (9R)-RO7185876 allosterically modulates the enzyme to selectively reduce the production of pathogenic Aβ42 and Aβ40 peptides while increasing the formation of shorter, less amyloidogenic species.[1] Crucially, this modulation is achieved without inhibiting the processing of other key gamma-secretase substrates, most notably the Notch receptor, thereby avoiding the mechanism-based toxicities that have limited the clinical development of GSIs.[1][2]

Data Presentation

Table 1: Comparative In Vitro Potency and Selectivity

Compound Class	Specific Compound	Target	Assay System	IC50 (Aβ42 Reduction)	IC50 (Notch Inhibition)	Selectivity Ratio (Notch IC50 / Aβ42 IC50)
Gamma-Secretase Modulator (GSM)	(9R)-RO7185876	Aβ Production	H4 cells (human neuroglioma)	9 nM (total), 6 nM (free)	>10,000 nM	>1111
Aβ Production	HEK293 cells	4 nM (total), 3 nM (free)	>10,000 nM	>2500
Aβ Production	N2A cells (mouse neuroblastoma)	5 nM (total), 3 nM (free)	Not Reported	Not Applicable
Gamma-Secretase Inhibitor (GSI)	Avagacestat	Aβ Production / Notch Signaling	Cellular assays	~0.3 nM	~58 nM	~193
PF-03084014	Aβ Production / Notch Signaling	Cell-free / Cellular assays	6.2 nM (enzyme inhibition)	13.3 nM (cellular inhibition)	~2.1

Data for (9R)-RO7185876 sourced from Ratni et al., 2020.[2] Data for Avagacestat and PF-03084014 are from various preclinical studies and are presented for comparative purposes.[3][4]

Table 2: Comparative In Vivo Efficacy and Toxicity Profile

Compound Class	Specific Compound	Animal Model	Efficacy Endpoint & Dose	Toxicity Findings	Therapeutic Window Assessment
Gamma-Secretase Modulator (GSM)	(9R)-RO7185876	APP-Swe Transgenic Mice	In vivo IC50 for Aβ42 reduction: 2.5 nM (free)	Dose-range finding toxicological studies in two species were supportive of further development. No specific adverse effects reported in the primary publication.	Wide; potent Aβ42 reduction at concentrations far below those affecting Notch.[1][2]
Gamma-Secretase Inhibitor (GSI)	General GSIs	Rodents, Dogs	Reduction of Aβ in plasma and CSF.	Mechanism-based toxicities due to Notch inhibition: gastrointestinal toxicity (goblet cell metaplasia), immunosuppression (impaired B- and T-lymphocyte maturation), and skin abnormalities.[3][5]	Narrow; therapeutic doses for Aβ reduction often overlap with doses causing Notch-related toxicities.[5]

Experimental Protocols

In Vitro Cellular Aβ Secretion Assay

This assay is designed to measure the effect of compounds on the secretion of Aβ peptides from cultured cells.

• Cell Line: Human neuroglioma H4 cells stably overexpressing the human APP695 isoform with the Swedish double mutation (K595N/M596L) are commonly used due to their high level of Aβ secretion.[6][7]

• Plating: Cells are plated at a density of 30,000 cells per well in 96-well plates in Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% Fetal Bovine Serum (FBS) and 0.2 mg/L Hygromycin B.[6]

• Compound Treatment: After 3-4 hours of incubation to allow for cell adherence, test compounds are serially diluted and added to the wells. The final concentrations typically range from the low nanomolar to micromolar range in a half-log dilution series.[6]

• Incubation: The cells are incubated with the compounds for 24 hours at 37°C in a 5% CO2 atmosphere.[6]

• Aβ Quantification: Following incubation, the conditioned media is collected. The levels of Aβ40 and Aβ42 are quantified using specific enzyme-linked immunosorbent assays (ELISAs) or Meso Scale Discovery (MSD) immunoassays.[8]

• Data Analysis: The measured Aβ concentrations are used to generate dose-response curves, and IC50 values (the concentration at which 50% of the maximal effect is observed) are calculated using non-linear regression analysis.[6]

Notch Cellular Reporter Assay

This assay is used to determine the inhibitory effect of compounds on the Notch signaling pathway.

• Cell Line: A human embryonic kidney (HEK293) cell line stably transfected with a human Notch1 receptor and a luciferase reporter gene under the control of a Notch-responsive promoter is utilized.[6]

• Plating and Treatment: Cells are seeded in 96-well plates and allowed to reach approximately 80% confluency. Test compounds are then added at various concentrations.[6]

• Incubation: The cells are incubated with the compounds for a specified period to allow for Notch activation and subsequent reporter gene expression.

• Luciferase Assay: After incubation, the cells are lysed, and the luciferase activity is measured using a luminometer.

• Data Analysis: A decrease in luciferase activity in the presence of a compound indicates inhibition of the Notch pathway. IC50 values are calculated from the dose-response curves. For (9R)-RO7185876, the reported IC50 was greater than 10,000 nM, indicating a lack of significant inhibition at therapeutically relevant concentrations.[2]

In Vivo Efficacy in APP-Swe Transgenic Mice

This protocol assesses the in vivo efficacy of compounds in a transgenic mouse model of Alzheimer's disease.

• Animal Model: APP-Swe transgenic mice, which overexpress a mutated form of human APP leading to increased Aβ production, are used.[1]

• Compound Administration: (9R)-RO7185876 is administered orally to the mice.[1]

• Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: Plasma and brain samples are collected at various time points after dosing to determine compound exposure and its effect on Aβ levels.

• Aβ Quantification: Brain tissue is homogenized, and the levels of different Aβ species (Aβ37, Aβ38, Aβ40, Aβ42) are measured by ELISA or other immunoassays.[1]

• Data Analysis: The relationship between the free drug concentration in the brain and the reduction in Aβ42 levels is analyzed to determine the in vivo IC50.[1]

Mandatory Visualization

Caption: Mechanism of Action for Gamma-Secretase Inhibitors (GSIs).

Caption: Mechanism of Action for (9R)-RO7185876 (GSM).

Caption: Experimental Workflow for Therapeutic Window Assessment.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. γ-Secretase Inhibition and Modulation for Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scantox.com [scantox.com]
• 8. Modulation of Gamma-Secretase for the Treatment of Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking (9R)-RO7185876 and Other Emerging Alzheimer's Therapies: A Comparative Guide

A detailed analysis of the mechanisms, clinical efficacy, and safety profiles of novel disease-modifying therapies for Alzheimer's disease, providing researchers and drug development professionals with a comprehensive resource for comparative assessment.

The landscape of Alzheimer's disease (AD) therapeutics is undergoing a significant transformation, moving from symptomatic treatments to disease-modifying therapies. This guide provides a comparative benchmark of emerging treatments, with a focus on the novel gamma-secretase modulator (9R)-RO7185876 and leading anti-amyloid and anti-tau monoclonal antibodies. While clinical data for (9R)-RO7185876 is not yet publicly available, its distinct mechanism of action warrants its inclusion alongside therapies that have undergone extensive clinical evaluation.

Executive Summary of Comparative Therapies

The emerging therapies for Alzheimer's disease primarily target the two key pathological hallmarks of the disease: amyloid-beta (Aβ) plaques and neurofibrillary tangles composed of hyperphosphorylated tau protein. The therapies reviewed in this guide can be broadly categorized as follows:

• Gamma-Secretase Modulators (GSMs): A novel class of small molecules that aim to alter the processing of amyloid precursor protein (APP) to reduce the production of the aggregation-prone Aβ42 peptide. (9R)-RO7185876 falls into this category.[1][2][3]

• Anti-Amyloid Monoclonal Antibodies: This class of biologics is designed to target and clear various species of amyloid-beta from the brain. This guide examines several prominent examples:

  • Lecanemab (Leqembi®): Targets soluble Aβ protofibrils.

  • Donanemab: Targets a modified form of Aβ present in established plaques.

  • Aducanumab (Aduhelm®): Targets aggregated forms of Aβ, including soluble oligomers and insoluble fibrils.

  • Gantenerumab: Designed to bind to aggregated forms of Aβ and activate microglial-mediated clearance.

  • Solanezumab: Targets soluble monomeric Aβ.

  • Crenezumab: Targets multiple forms of aggregated Aβ, including oligomers.

  • Remternetug: A next-generation antibody targeting Aβ plaques.

• Anti-Tau Monoclonal Antibodies: These therapies are directed against the tau protein to prevent its aggregation and spread.

  • Semorinemab: Targets the N-terminal portion of the tau protein.

Quantitative Data Comparison

The following tables summarize the key efficacy and safety data from clinical trials of the emerging Alzheimer's therapies discussed. It is important to note that direct cross-trial comparisons should be made with caution due to differences in study populations, trial designs, and endpoints.

Table 1: Efficacy of Emerging Anti-Amyloid Therapies

Therapy (Trial)	Primary Efficacy Endpoint	Change from Baseline vs. Placebo	Amyloid Plaque Reduction
(9R)-RO7185876	N/A	Preclinical data not available for public disclosure.	N/A
Lecanemab (Clarity AD)	CDR-SB	-0.45 (27% slowing of decline)	Statistically significant reduction in brain amyloid levels.
Donanemab (TRAILBLAZER-ALZ 2)	iADRS	3.20-point difference (32% slowing of decline)	37.9% of participants achieved amyloid clearance at 6 months.
Aducanumab (EMERGE - High Dose)	CDR-SB	-0.39 (22% slowing of decline)	Significant reduction in PET SUVR of 0.272.
Gantenerumab (GRADUATE I & II)	CDR-SB	I: -0.31 (8% slowing); II: -0.19 (6% slowing) (Not statistically significant)	-66.57 (GRADUATE I) and -56.52 (GRADUATE II) Centiloid reduction.
Solanezumab (A4 Study)	PACC	No significant slowing of cognitive decline.	Did not clear plaque or halt amyloid accumulation.
Crenezumab (CREAD 1 & 2)	CDR-SB	Did not meet primary endpoint.	Not reported to have significant plaque clearance.
Remternetug (Phase 1)	Amyloid Plaque Clearance	N/A (early phase)	75% of participants achieved amyloid clearance by day 169.

CDR-SB: Clinical Dementia Rating-Sum of Boxes; iADRS: integrated Alzheimer's Disease Rating Scale; PACC: Preclinical Alzheimer Cognitive Composite; PET: Positron Emission Tomography; SUVR: Standardized Uptake Value Ratio.

Table 2: Efficacy of Emerging Anti-Tau Therapies

Therapy (Trial)	Primary Efficacy Endpoint	Change from Baseline vs. Placebo
Semorinemab (LAURIET)	ADAS-Cog11	-2.89 (42.2% reduction in decline)

ADAS-Cog11: Alzheimer's Disease Assessment Scale-Cognitive Subscale 11-item Version.

Table 3: Safety of Emerging Therapies - Amyloid-Related Imaging Abnormalities (ARIA)

Therapy	ARIA-E (Edema/Effusion) Incidence	ARIA-H (Hemorrhage) Incidence
(9R)-RO7185876	N/A	N/A
Lecanemab	12.6%	17.3%
Donanemab	24.0%	31.4%
Aducanumab (High Dose)	35.2%	19.1% (microhemorrhage), 14.7% (superficial siderosis)
Gantenerumab	24.9%	22.9%
Solanezumab	0.2%	29.2%
Crenezumab	0.3%	7.2%
Remternetug (Phase 1)	10 participants (1 symptomatic)	7 participants
Semorinemab	Not reported as a primary safety concern.	Not reported as a primary safety concern.

ARIA incidence can vary based on dose and APOE ε4 carrier status.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the key pathological pathways in Alzheimer's disease and the mechanisms by which these emerging therapies intervene.

References

• 1. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drughunter.com [drughunter.com]
• 3. researchgate.net [researchgate.net]

Replicating Key Experiments for (9R)-RO7185876's Mechanism of Action: A Comparative Guide

(9R)-RO7185876 is a potent and selective γ-secretase modulator (GSM) investigated as a potential therapeutic agent for Alzheimer's disease.[1][2][3][4] Its mechanism of action centers on altering the proteolytic processing of the amyloid precursor protein (APP) by the γ-secretase enzyme complex. Unlike γ-secretase inhibitors (GSIs), which block the enzyme's activity altogether, (9R)-RO7185876 modulates its function to decrease the production of the aggregation-prone and pathogenic amyloid-β (Aβ) peptides, Aβ42 and Aβ40.[1][3] Concurrently, it promotes the formation of shorter, less amyloidogenic Aβ peptides, such as Aβ37 and Aβ38, without affecting the total amount of Aβ produced or interfering with the processing of other crucial γ-secretase substrates like Notch.[1][3] This selective modulation presents a promising therapeutic window, potentially avoiding the toxicities associated with GSIs.

This guide provides a comparative overview of the key experiments used to elucidate the mechanism of action of (9R)-RO7185876, alongside alternative therapeutic strategies targeting Aβ production. Detailed experimental protocols are provided to enable replication and further investigation by researchers in the field.

Comparative Data on Aβ Modulation

The following table summarizes the in vitro and in vivo effects of (9R)-RO7185876 and comparator molecules on Aβ peptide levels.

Therapeutic Agent	Class	Key Experiment	Aβ42 Reduction	Aβ40 Reduction	Aβ38/37 Increase	Notch Pathway Inhibition	Reference
(9R)-RO7185876	γ-Secretase Modulator (GSM)	In vitro (H4 cells)	IC50: 9 nM (total), 6 nM (free)	↓	↑	>10,000 nM	[1]
(9R)-RO7185876	γ-Secretase Modulator (GSM)	In vitro (HEK292 cells)	IC50: 4 nM (total), 3 nM (free)	↓	↑	>10,000 nM	[1]
(9R)-RO7185876	γ-Secretase Modulator (GSM)	In vivo (Mouse model)	Robust reduction in brain, plasma, and CSF	Robust reduction in brain, plasma, and CSF	Observed increase	No reported toxicity	[5][6]
Semagacestat	γ-Secretase Inhibitor (GSI)	Clinical Trial (Phase 3)	Broad reduction of all Aβ isoforms	Broad reduction of all Aβ isoforms	Not applicable	Yes (Adverse effects observed)	[7][8]
MK-8931	BACE1 Inhibitor	Clinical Trial (Phase 1b)	~84% reduction in CSF (60 mg daily)	~84% reduction in CSF (60 mg daily)	Not applicable	Not applicable	[1]
Lecanemab	Anti-Aβ Protofibril Antibody	Clinical Trial (Phase 3)	Target engagement with Aβ protofibrils	Not directly measured as reduction	Not applicable	Not applicable	[9]

Key Experimental Protocols

Detailed methodologies for replicating the pivotal experiments are outlined below.

In Vitro Aβ Peptide Secretion Assay

This assay is crucial for determining the potency and selectivity of compounds in modulating Aβ production in a cellular context.

Objective: To quantify the effect of (9R)-RO7185876 on the secretion of Aβ37, Aβ38, Aβ40, and Aβ42 from cultured cells.

Methodology: [5]

• Cell Culture:

  • Human neuroglioma H4 cells stably overexpressing the human APP695 isoform with the Swedish double mutation (K595N/M596L) are used.[5]

  • Cells are plated at a density of 30,000 cells/well in a 96-well plate in Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% Fetal Calf Serum (FCS) and 0.2 mg/L Hygromycin B.

  • Plates are incubated at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment:

  • Approximately 3-4 hours after plating, test compounds are serially diluted in culture medium.

  • 50 µL of the compound dilutions are added to the wells to achieve the final desired concentrations (typically ranging from 0.0013 µM to 4 µM in a half-log dilution series).

  • The cells are incubated with the compounds for 24 hours.

• Aβ Quantification:

  • After incubation, the cell culture supernatant is collected.

  • The concentrations of secreted Aβ peptides (Aβ37, Aβ38, Aβ40, and Aβ42) are quantified using specific AlphaLISA or ELISA kits following the manufacturer's instructions.

  • For the AlphaLISA assay, 20 µL of the supernatant is transferred to an assay plate, followed by the addition of AlphaLISA coupled capture antibody and biotinylated detection antibody. After a 3-hour incubation, Donor beads are added, and the plate is read on a suitable microplate reader after a 30-minute incubation.[5]

• Data Analysis:

  • The measured signals are used to calculate the IC50 values (the concentration of compound that inhibits 50% of Aβ42 secretion) using a non-linear regression fit analysis.

Notch Cellular Reporter Assay

This assay is essential to assess the selectivity of GSMs and ensure they do not interfere with the critical Notch signaling pathway.

Objective: To determine the effect of (9R)-RO7185876 on Notch-1 receptor signaling.

Methodology: [5]

• Cell Culture:

  • A HEK293 cell line stably transfected with a human Notch-1 receptor and a luciferase reporter gene under the control of a Notch-responsive promoter is used.

  • Cells are seeded in 96-well plates to achieve approximately 80% confluency.

• Compound Treatment:

  • Test compounds are added to the cells at various concentrations. The final DMSO concentration should be kept constant (e.g., 0.8% v/v).

  • The cells are incubated with the compounds for 20 hours at 37°C and 5% CO2.

• Luciferase Activity Measurement:

  • After incubation, the plates are equilibrated to room temperature.

  • A luciferase substrate, such as Steady-Glo, is added to each well.

  • After a 20-minute incubation at room temperature, the luminescence is measured using a microplate reader.

• Data Analysis:

  • The IC50 value for Notch inhibition is calculated from the dose-response curve. A high IC50 value indicates low inhibition of the Notch pathway.

In Vivo Pharmacodynamic Study in a Mouse Model

This experiment evaluates the ability of the compound to modulate Aβ levels in the brain of a living animal.

Objective: To measure the effect of orally administered (9R)-RO7185876 on Aβ peptide levels in the brain, plasma, and cerebrospinal fluid (CSF) of a transgenic mouse model of Alzheimer's disease.

Methodology: [5]

• Animal Model:

  • APP-Swe transgenic mice are commonly used.

  • Animals are housed under standard conditions with ad libitum access to food and water.

• Compound Administration:

  • (9R)-RO7185876 is administered orally at a defined dose.

• Sample Collection:

  • At a specified time point after dosing (e.g., 4 hours), animals are euthanized.[5]

  • Blood, brain, and CSF samples are collected.

• Brain Tissue Processing:

  • One brain hemisphere (without the cerebellum) is homogenized in a buffer containing 1% DEA and protease inhibitors.[5]

  • The homogenate is incubated on ice and then centrifuged at high speed (100,000 x g) to separate the soluble fraction.[5]

• Aβ Quantification:

  • Aβ peptide levels in the brain homogenate supernatant, plasma, and CSF are quantified using specific AlphaLISA or ELISA kits.

• Data Analysis:

  • The percentage change in Aβ levels in the treated group is compared to the vehicle-treated control group.

Visualizing the Mechanism and Workflow

Signaling Pathway of γ-Secretase Modulation

Caption: Mechanism of (9R)-RO7185876 as a γ-secretase modulator.

Experimental Workflow for In Vitro Aβ Secretion Assay

References

• 1. BACE1 inhibitor drugs in clinical trials for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BACE1 inhibitor drugs for the treatment of Alzheimer's disease: Lessons learned, challenges to overcome, and future prospects† - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Gamma-secretase modulators: a promising route for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New Data Presented at the Clinical Trials on Alzheimer's Disease (CTAD) Conference 2025 Confirms Pharmacological Effect of LEQEMBI® (lecanemab-irmb) on Neurotoxic Aβ Protofibrils in CSF [prnewswire.com]

Safety & Regulatory Compliance

Navigating the Safe Handling and Disposal of (9R)-RO7185876: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the safe handling of investigational compounds is paramount. This guide provides essential safety and logistical information for (9R)-RO7185876, a selective gamma-secretase modulator under investigation for Alzheimer's disease. The following procedural guidance is designed to ensure user safety and proper disposal, fostering a secure and efficient research environment.

While a specific Safety Data Sheet (SDS) for (9R)-RO7185876 is not publicly available, this document leverages the SDS for Govorestat, a comparable research compound from the same supplier, MedchemExpress, to provide a robust safety framework. Researchers should always consult the supplier for a compound-specific SDS where available.

Personal Protective Equipment (PPE) for Handling (9R)-RO7185876

A multi-layered approach to personal protection is crucial to minimize exposure during the handling of (9R)-RO7185876. The following table summarizes the recommended PPE.

Area of Protection	Required PPE	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use and change them frequently, especially if contaminated.
Eye Protection	Safety glasses with side shields or goggles	Essential to protect against splashes or airborne particles of the compound.
Body Protection	Laboratory coat	A buttoned lab coat should be worn at all times in the laboratory to protect skin and clothing.
Respiratory Protection	Use in a well-ventilated area. A respirator may be required for handling large quantities or if there is a risk of aerosolization.	Work should be conducted in a fume hood to minimize inhalation exposure.

Operational Plan for Safe Handling

A systematic workflow is essential for the safe handling of (9R)-RO7185876 from receipt to use in experiments.

Experimental Protocol: Step-by-Step Handling Procedure

• Receiving and Inspection: Upon receipt, visually inspect the container for any damage or leaks. Verify that the compound name and quantity match the order.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[1] Recommended storage for the stock solution is at -80°C for up to 6 months or -20°C for up to 1 month.[1]

• Weighing:

  • Perform all weighing operations within a chemical fume hood to contain any airborne powder.

  • Use a dedicated, clean spatula and weighing paper.

  • Tare the balance with the weighing paper before dispensing the powder.

  • Carefully transfer the desired amount of (9R)-RO7185876 to the weighing paper.

  • Clean the spatula and the weighing area thoroughly after use.

• Dissolution:

  • Add the solvent to the weighed compound in a suitable container (e.g., a vial or flask) within the fume hood.

  • If necessary, aid dissolution by gentle vortexing or sonication.

  • Ensure the container is securely capped to prevent spills or evaporation.

• Use in Experiments:

  • Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

  • When transferring solutions, use appropriate pipettes and techniques to avoid splashes and aerosols.

  • Always wear the recommended PPE during experimental procedures.

Disposal Plan

Proper disposal of (9R)-RO7185876 and its associated waste is critical to prevent environmental contamination and ensure laboratory safety.

• Solid Waste:

  • Contaminated materials such as gloves, weighing paper, and pipette tips should be collected in a dedicated, clearly labeled hazardous waste container.

  • This container should be kept sealed when not in use and stored in a designated satellite accumulation area.

• Liquid Waste:

  • Unused solutions of (9R)-RO7185876 and contaminated solvents should be collected in a separate, labeled hazardous waste container.

  • Do not dispose of solutions down the drain.

• Decontamination:

  • All glassware and equipment that have come into contact with (9R)-RO7185876 should be decontaminated. Rinse with an appropriate solvent (e.g., ethanol (B145695) or acetone) and collect the rinsate as hazardous waste.

• Final Disposal:

  • All hazardous waste must be disposed of through the institution's environmental health and safety (EHS) office, following all local, state, and federal regulations. The primary method of disposal for chemical waste of this nature is typically incineration by a licensed waste disposal contractor.

Safe Handling Workflow Diagram

The following diagram illustrates the key steps in the safe handling and disposal of (9R)-RO7185876.

Caption: Workflow for handling (9R)-RO7185876.

References

• 1. medchemexpress.com [medchemexpress.com]